Aureothin

Core Science & Biosynthesis

Unlocking the Antifungal Mechanism of Aureothin: Target Engagement, Pathway Engineering, and Validation Protocols

Executive Summary

Aureothin is a highly functionalized shikimate-polyketide hybrid metabolite originally isolated from the soil bacterium Streptomyces thioluteus. While historically recognized for its potent antiproliferative and insecticidal properties, recent advances in combinatorial biosynthesis and mutasynthesis have illuminated its highly selective antifungal mechanism. This technical guide provides an in-depth analysis of aureothin’s mechanism of action—specifically its inhibition of mitochondrial Complex I—and outlines self-validating experimental protocols for target engagement and structural engineering.

Structural Anatomy and Biosynthetic Origins

The molecular architecture of aureothin is defined by three critical pharmacophores: a rare nitroaryl moiety, a chiral tetrahydrofuran (THF) ring, and an O-methylated γ -pyrone ring .

The biosynthesis of these elements is a marvel of enzymatic precision. The nitroaryl starter unit is derived from p-aminobenzoate (PABA) through a complete six-electron oxidation catalyzed by the unprecedented non-heme diiron N-oxygenase, AurF . Following polyketide chain elongation, the molecule undergoes a late-stage oxidative heterocyclization. This step, catalyzed by the cytochrome P450 monooxygenase AurH, forms the THF ring. As demonstrated by structure-activity relationship (SAR) studies, this THF ring is the non-negotiable structural prerequisite for aureothin's selective antifungal activity .

Mechanism of Action: Mitochondrial Complex I Inhibition

Aureothin exerts its antifungal and antiproliferative effects by acting as a high-affinity inhibitor of NADH:ubiquinone oxidoreductase (Complex I) within the mitochondrial respiratory chain.

The mechanism unfolds through a precise sequence of biochemical disruptions:

• Target Binding: The nitroaryl headgroup and the oxygenated backbone intercalate into the ubiquinone-binding pocket of Complex I.

• Electron Transfer Blockade: By occupying this site, aureothin prevents the transfer of electrons from the iron-sulfur clusters of Complex I to the endogenous ubiquinone pool.

• OXPHOS Arrest: The cessation of electron transport collapses the mitochondrial proton motive force ( Δp ), immediately halting ATP synthesis via oxidative phosphorylation (OXPHOS).

• ROS Generation and Apoptosis: The stalled electron transport chain causes premature electron leakage to oxygen, generating lethal levels of reactive oxygen species (ROS), which subsequently trigger fungal cell death.

Fig 1. Aureothin mechanism of action targeting mitochondrial Complex I to induce fungal cell death.

Structure-Activity Relationship (SAR) & Quantitative Profiling

The inherent cytotoxicity of wild-type aureothin has historically limited its clinical application. However, total synthesis and enzymatic engineering have enabled the generation of focused analogue libraries.

The quantitative data below illustrates the causality between specific structural domains and their biological outputs. Notably, the removal of the THF ring (Deoxyaureothin) abolishes antifungal efficacy, proving that the THF domain dictates species-specific target engagement.

Compound Variant	Structural Modification	IC50 (nM) - HCT116	MIC (µg/mL) - C. albicans	Cytotoxicity Profile
Aureothin (1)	Wild-type (Nitroaryl, THF, Pyrone)	19.5	0.2 - 12.5	High
Deoxyaureothin	Lacks chiral THF ring	> 50.0	> 50.0	Moderate
Aureopyran	Pyran backbone substitution	~ 35.0	~ 25.0	Low
Nordeoxyaureothin	Desmethylated pyrone ring	> 100.0	> 100.0	Low

Data synthesized from foundational mutasynthesis and total synthesis SAR evaluations.

Self-Validating Experimental Methodologies

To rigorously study aureothin, experimental designs must eliminate confounding variables. The following protocols are engineered as self-validating systems , meaning every critical step contains an internal control to prove the causality of the observed result.

Protocol 1: In Vitro Complex I Target Engagement Assay

Causality Rationale: Whole-cell fungal assays are heavily confounded by cell wall permeability and efflux pump activity. By isolating functional mitochondria, we isolate the variable of direct target engagement.

• Mitochondrial Isolation: Isolate mitochondria from Candida albicans using differential centrifugation in a sucrose-mannitol buffer.

  • Self-Validation Step: Measure Citrate Synthase activity spectrophotometrically. If activity is absent, the mitochondrial matrix has ruptured, and the batch must be discarded.

• Assay Initiation: Suspend intact mitochondria in an assay buffer containing NADH (electron donor) and ubiquinone-1 (electron acceptor).

• Inhibitor Introduction: Introduce aureothin (0.1 - 10 µM) and monitor the decrease in NADH absorbance at 340 nm over 5 minutes.

  • Self-Validation Step (Positive Control): Run a parallel assay using Rotenone (a known, irreversible Complex I inhibitor). This establishes the maximum possible baseline for inhibition.

  • Self-Validation Step (Negative Control): Run a vehicle control (DMSO) to establish the 100% uninhibited enzymatic rate.

• Orthogonal Validation: To prove that Complex I inhibition functionally halts OXPHOS, extract the assay buffer and measure ATP concentrations using a bioluminescent luciferin-luciferase assay. A drop in NADH oxidation must directly correlate with a drop in ATP.

Protocol 2: AurH-Mediated Biotransformation for THF Ring Engineering

Causality Rationale: Generating THF-modified analogues directly in S. thioluteus is problematic due to high background production of wild-type aureothin. We utilize Streptomyces lividans as a heterologous expression host because it provides a clean, native-polyketide-free metabolic background.

• Substrate Preparation: Synthesize the precursor, deoxyaureothin, which lacks the THF ring.

• Heterologous Expression: Transform S. lividans with the expression plasmid pHJ110 containing the aurH gene (encoding the cytochrome P450 monooxygenase).

• Biotransformation: Supplement 50 mL cultures of S. lividans/pHJ110 with the deoxyaureothin precursor. Incubate for 48 hours to allow sequential hydroxylation and O-heterocyclization.

  • Self-Validation Step (Host Control): Administer the precursor to an empty-vector S. lividans strain. If the THF ring forms here, it proves an endogenous host enzyme is responsible, invalidating the AurH causality.

• HPLC-MS Validation: Extract the fermentation broth with ethyl acetate and analyze via HPLC-MS.

  • Self-Validation Step (Analytical Control): Spike the sample with an authentic aureothin standard. The newly biosynthesized analogue must exhibit a distinct, matching retention time and an exact mass shift of +16 Da (addition of oxygen) compared to the precursor.

Fig 2. Self-validating workflow for AurH-mediated biotransformation of aureothin analogues.

Conclusion

Aureothin represents a masterclass in evolutionary chemical biology. By coupling a highly reactive nitroaryl group with a target-specific chiral THF ring, it achieves potent disruption of mitochondrial Complex I. As drug resistance in pathogenic fungi like Candida albicans continues to rise, exploiting the enzymatic promiscuity of the aureothin biosynthetic pathway offers a highly viable pipeline for discovering next-generation, selectively targeted antifungal therapeutics.

References

• Title: Exploiting Enzymatic Promiscuity to Engineer a Focused Library of Highly Selective Antifungal and Antiproliferative Aureothin Analogues Source: Journal of the American Chemical Society (2010) URL: [Link]

• Title: Biosynthetic Origin of the Rare Nitroaryl Moiety of the Polyketide Antibiotic Aureothin: Involvement of an Unprecedented N-Oxygenase Source: Journal of the American Chemical Society (2004) URL: [Link]

• Title: Flexible Total Synthesis of (±)-Aureothin, a Potent Antiproliferative Agent Source: The Journal of Organic Chemistry (2016) URL: [Link]

Technical Guide: The Pivotal Role of AurF N-oxygenase in the Biosynthesis of Aureothin

Executive Summary

Aureothin, a polyketide produced by Streptomyces thioluteus, exhibits a compelling profile of antifungal, antitumor, and insecticidal activities.[1] Its unique chemical architecture is distinguished by a rare nitroaryl moiety, which is critical for its biological function. The formation of this nitro group is a key biosynthetic step, catalyzed by the N-oxygenase AurF. This guide provides a comprehensive technical overview of AurF, detailing its biochemical mechanism, structural biology, and the experimental methodologies used for its characterization. We will explore its classification as a non-heme di-iron monooxygenase, the multi-step enzymatic conversion of p-aminobenzoic acid (pABA) to p-nitrobenzoic acid (pNBA), and its role as the gatekeeper for the aureothin polyketide synthase assembly line. This document serves as a foundational resource for researchers aiming to understand, engineer, and exploit this novel enzyme for applications in biocatalysis and synthetic biology.

Introduction: The Enigma of Nitroaromatic Natural Products

Aromatic nitro groups are relatively uncommon in natural products but are often hallmarks of potent antibiotics like chloramphenicol and aureothin.[2][3] The biosynthesis of these moieties has long been a subject of intense scientific inquiry. In the case of aureothin, the biosynthetic pathway begins not with the polyketide chain itself, but with the formation of its unusual starter unit, p-nitrobenzoic acid (pNBA).[1][4] Early labeling experiments and gene cluster analysis identified a crucial enzyme encoded by the aurF gene within the aureothin (aur) biosynthetic gene cluster from Streptomyces thioluteus.[4][5] Gene inactivation studies confirmed that AurF is indispensable for aureothin production; deleting aurF abolished biosynthesis, which could be rescued by supplying the mutant strain with exogenous pNBA.[4] This definitively established AurF as the enzyme responsible for the critical N-oxygenation step.

AurF: A Non-Heme Di-iron N-oxygenase

Initial database searches for AurF revealed no homology to known oxidoreductases, suggesting it was a member of a new enzyme family.[4][6] While early studies sparked a debate regarding the nature of its metallic cofactor, with some evidence pointing towards manganese[7][8], subsequent and comprehensive biochemical and structural analyses have unequivocally identified AurF as a non-heme di-iron monooxygenase.[2][3][6][9][10] This class of enzymes is known for activating molecular oxygen to perform challenging oxidation reactions.

The overall fold of AurF is structurally reminiscent of other di-iron oxygenases, such as the R2 subunit of ribonucleotide reductase and methane monooxygenase (MMOH), despite lacking significant sequence similarity.[3] It functions as a homodimer, with each monomer containing a di-iron active site responsible for catalysis.[7][10]

The Catalytic Mechanism: A Stepwise Six-Electron Oxidation

AurF catalyzes the complete six-electron oxidation of the amino group of pABA to the nitro group of pNBA.[1] This transformation is not a single event but a sequential, multi-step process that requires molecular oxygen and reducing equivalents.[2][3] The reaction proceeds through two key detectable intermediates: p-hydroxylaminobenzoate (pHABA) and p-nitrosobenzoate.[3][9]

The proposed catalytic sequence is as follows:

• First N-oxygenation: pABA is oxidized to pHABA.

• Dehydrogenation: pHABA is converted to the p-nitrosobenzoate intermediate.

• Second N-oxygenation: The nitroso intermediate is oxidized to the final product, pNBA.

This stepwise oxidation has been confirmed through in vitro reconstitution of the enzyme's activity and HPLC analysis, which successfully isolated and identified the intermediates.[3]

Caption: Standard experimental workflow for AurF characterization.

Protocol 1: Heterologous Expression and Purification of AurF

This protocol is adapted from methodologies described by Choi et al. (2008). [2][3] Rationale: E. coli is used as a heterologous host for its rapid growth and high protein yields. A His-tag is fused to the protein to enable efficient one-step purification via immobilized metal affinity chromatography (IMAC).

Methodology:

• Vector Construction: The aurF gene (GenBank: AJ575648) is amplified from S. thioluteus genomic DNA and cloned into a pET-28a(+) vector, which appends an N-terminal His₆-tag.

• Transformation: The resulting plasmid is transformed into chemically competent E. coli BL21(DE3) cells.

• Cell Growth: a. Inoculate 50 mL of Luria-Bertani (LB) medium (containing 50 µg/mL kanamycin) with a single colony and grow overnight at 37°C with shaking. b. Use the overnight culture to inoculate 1 L of fresh LB medium (with kanamycin) and grow at 37°C until the OD₆₀₀ reaches 0.6-0.8. Causality Note: Growing to mid-log phase ensures cells are metabolically active and ready for optimal protein expression upon induction.

• Induction: Cool the culture to 30°C, add isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.25 mM, and continue to grow for 12-16 hours at 30°C. [2] Causality Note: Lowering the temperature post-induction can improve protein solubility and prevent the formation of inclusion bodies.

• Harvesting and Lysis: a. Harvest cells by centrifugation (5,000 x g, 15 min, 4°C). b. Resuspend the cell pellet in Lysis Buffer (50 mM HEPES pH 7.5, 300 mM NaCl, 10 mM imidazole). c. Lyse cells by sonication or by passing through a French pressure cell. d. Clarify the lysate by ultracentrifugation (40,000 x g, 45 min, 4°C).

• Purification: a. Load the supernatant onto a Ni-NTA affinity column pre-equilibrated with Lysis Buffer. b. Wash the column with Wash Buffer (50 mM HEPES pH 7.5, 300 mM NaCl, 40 mM imidazole) to remove non-specifically bound proteins. c. Elute AurF with Elution Buffer (50 mM HEPES pH 7.5, 300 mM NaCl, 250 mM imidazole).

• Verification and Storage: a. Analyze fractions by SDS-PAGE to confirm purity. b. Exchange the buffer to a storage buffer (e.g., 20 mM HEPES pH 7.4) using dialysis or a desalting column. c. Flash-freeze aliquots in liquid nitrogen and store at -80°C.

Protocol 2: In Vitro Reconstitution of AurF Enzymatic Activity

This protocol is based on the surrogate electron transfer system described by Choi et al. (2008). [3] Rationale: Since AurF requires reducing equivalents for activity, an in vitro assay must supply these components. This protocol uses a well-defined surrogate Fd/FdR system to ensure reproducible turnover and allow for accurate kinetic measurements.

Methodology:

• Reaction Mixture Preparation: In a 1 mL reaction vial at 20°C, prepare the assay mixture in 20 mM HEPES buffer (pH 7.4). The final concentrations should be:

  • Purified AurF: 0.6 µM

  • Anabaena sp. Ferredoxin (Fd): 100 µM

  • Anabaena sp. Ferredoxin-NADP+ Reductase (FdR): 20 µM

  • NADPH: 750 µM

• Substrate Addition: Add the substrate, pABA, to the desired final concentration (e.g., for kinetic studies, vary from 2.5 µM to 50 µM).

• Initiation and Incubation: Initiate the reaction by adding the final component (typically NADPH or AurF). Incubate at 20°C for a defined period (e.g., 5-10 minutes).

• Quenching: Stop the reaction by adding trifluoroacetic acid (TFA) to a final concentration of 0.2% and immediately freezing in liquid nitrogen. [3] Causality Note: Rapid acidification and freezing denatures the enzyme, instantly halting the reaction to ensure accurate time-point analysis.

• Product Analysis: a. Thaw the samples and centrifuge to pellet precipitated protein. b. Analyze the supernatant by reverse-phase High-Performance Liquid Chromatography (HPLC). c. Monitor the consumption of pABA and the formation of pHABA, p-nitrosobenzoate, and pNBA by UV detection at relevant wavelengths (e.g., 254 nm and 290 nm). d. Quantify products by comparing peak areas to a standard curve of authentic compounds.

• Self-Validation/Controls:

  • Negative Control 1 (No Enzyme): Run a reaction without AurF to check for non-enzymatic substrate degradation.

  • Negative Control 2 (No NADPH): Run a reaction without the primary electron source to confirm the dependency on the reducing system.

Applications in Biotechnology and Drug Development

The elucidation of AurF's function and mechanism opens exciting avenues for biotechnological applications.

• Biocatalysis: AurF's ability to install a nitro group onto an aromatic ring under mild, aqueous conditions makes it an attractive tool for green chemistry. Protein engineering efforts, guided by its crystal structure, could expand its substrate scope to produce novel nitroaromatic compounds that are difficult to synthesize chemically. [2][11]* Combinatorial Biosynthesis and Mutasynthesis: The creation of an aurF deletion mutant provides a powerful chassis for mutasynthesis. [4][12]By feeding this mutant various analogs of pNBA, the downstream PKS machinery can incorporate them to produce novel aureothin derivatives. [12][13]This strategy has already been used to generate a library of aureothin analogs with modified aryl residues, some of which exhibit improved antiproliferative activity and reduced cytotoxicity compared to the parent compound. [12]

Conclusion and Future Directions

AurF N-oxygenase stands as a paradigm for understanding the biosynthesis of rare nitroaromatic natural products. It is a non-heme di-iron enzyme that performs a complex six-electron oxidation of pABA to furnish the pNBA starter unit for aureothin synthesis. Detailed structural and biochemical studies have illuminated its catalytic mechanism and provided the tools for its heterologous expression and in vitro characterization.

Future research will likely focus on:

• Protein Engineering: Altering the substrate specificity of AurF to accept a wider range of aniline derivatives, thereby expanding its utility as a biocatalyst.

• Electron Transfer Pathway: Elucidating the native electron transfer partners of AurF in S. thioluteus to better understand its regulation and efficiency in vivo.

• Mechanistic Intermediates: Utilizing advanced spectroscopic techniques to trap and characterize transient intermediates in the catalytic cycle, further detailing the mechanism of O₂ activation at the di-iron center.

The continued study of AurF not only deepens our fundamental understanding of enzymatic N-oxygenation but also paves the way for the rational design of novel bioactive compounds for therapeutic and agricultural applications.

References

• Choi, Y., Zhang, H., Brunzelle, J. S., Nair, S. K., & Zhao, H. (2008). In vitro reconstitution and crystal structure of p-aminobenzoate N-oxygenase (AurF) involved in aureothin biosynthesis. Proceedings of the National Academy of Sciences, 105(19), 6858–6863. [Link]

• PNAS. (2008). In vitro reconstitution and crystal structure of p-aminobenzoate N-oxygenase (AurF) involved in aureothin biosynthesis. [Link]

• He, J., & Hertweck, C. (2004). Biosynthetic Origin of the Rare Nitroaryl Moiety of the Polyketide Antibiotic Aureothin: Involvement of an Unprecedented N-Oxygenase. Journal of the American Chemical Society, 126(12), 3694–3695. [Link]

• Semantic Scholar. (n.d.). Characterization of the N-oxygenase AurF from Streptomyces thioletus. [Link]

• PubMed. (2008). In vitro reconstitution and crystal structure of p-aminobenzoate N-oxygenase (AurF) involved in aureothin biosynthesis. [Link]

• Wikipedia. (n.d.). Aureothin. [Link]

• Kersten, K., Semsary, S., & Hertweck, C. (2009). Structural and biochemical basis for the firm chemo- and regioselectivity of the nitro-forming N-oxygenase AurF. Chemical Communications, (27), 4109-4111. [Link]

• Chanco, E., & Zhao, H. (2014). Characterization of the N-oxygenase AurF from Streptomyces thioletus. Tetrahedron, 70(42), 7709-7714. [Link]

• RCSB PDB. (2008). 3CHU: Crystal Structure of Di-iron Aurf. [Link]

• Zhao Group @ UIUC. (2014). Characterization of the N-oxygenase AurF from Streptomyces thioletus. [Link]

• Le, T. B., & Hertweck, C. (2010). Exploiting Enzymatic Promiscuity to Engineer a Focused Library of Highly Selective Antifungal and Antiproliferative Aureothin Analogues. Journal of the American Chemical Society, 132(32), 11266–11274. [Link]

• He, J., & Hertweck, C. (2003). Iteration as programmed event during polyketide assembly; molecular analysis of the aureothin biosynthesis gene cluster. Chemistry & Biology, 10(12), 1225-1232. [Link]

• Strieker, M., Semsary, S., & Hertweck, C. (2007). Structure and action of the N-oxygenase AurF from Streptomyces thioluteus. Angewandte Chemie International Edition, 46(43), 8208-8211. [Link]

• Lee, J., & Zhao, H. (2006). p-Aminobenzoate N-Oxygenase (AurF) is a Di-iron Enzyme and Further Mechanistic Studies. ChemBioChem, 7(9), 1334-1337. [Link]

• Wang, C., Yu, Y., Chanco, E., Zhao, H., & Bollinger, J. M. (2015). Four-electron oxidation of p-hydroxylaminobenzoate to p-nitrobenzoate by a peroxodiferric complex in AurF from Streptomyces thioluteus. Proceedings of the National Academy of Sciences, 112(8), 2389–2394. [Link]

• Matthews, M. L., Krest, C. M., Barr, E. W., & Bollinger, J. M. (2007). AurF from Streptomyces thioluteus and a Possible New Family of Manganese/Iron Oxygenases. Biochemistry, 46(37), 10413-10424. [Link]

• Chen, Y., & Zhang, W. (2023). Unlocking mild-condition benzene ring contraction using nonheme diiron N-oxygenase. Nature Communications, 14(1), 6432. [Link]

• Le, T. B., & Hertweck, C. (2010). Exploiting Enzymatic Promiscuity to Engineer a Focused Library of Highly Selective Antifungal and Antiproliferative Aureothin Analogues. Journal of the American Chemical Society, 132(32), 11266-11274. [Link]

• ResearchGate. (n.d.). The biosynthesis of aureothin 39. [Link]

• PubMed. (2022). New discovery on the nematode activity of aureothin and alloaureothin isolated from endophytic bacteria Streptomyces sp. AE170020. [Link]

• ResearchGate. (n.d.). Biosynthetic gene clusters and proposed pathway for alloaureothin biosynthesis in S. netropsis WLXQSS-4. [Link]

• DBpia. (2024). Increasing Recombinant Production of an Aureothin in Stereptomyces Using Biosensor-based Enzyme Discovery. [Link]

• J-Stage. (n.d.). Characterization of the Biosynthetic Gene Clusters Located on the Streptomyces Linear Plasmid. [Link]

• MIBiG. (n.d.). BGC0000024: aureothin biosynthetic gene cluster from Streptomyces thioluteus. [Link]

• Bollinger, J. M., & Krebs, C. (2007). AurF from Streptomyces thioluteus and a Possible New Family of Manganese/Iron Oxygenases. Biochemistry, 46(37), 10413-10424. [Link]

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Unlocking the Therapeutic Potential of Aureothin Extracts: An In-Depth Technical Guide to In Vitro Biological Activity

Executive Summary

Aureothin (CAS: 2825-00-5) is a structurally dense, highly bioactive polyketide secondary metabolite primarily isolated from Streptomyces thioluteus and related actinobacteria such as S. distallicus and S. netropsis. Characterized by a rare nitroaryl moiety, a chiral tetrahydrofuran ring, and an α′-methoxy-γ-pyrone scaffold, aureothin has garnered significant attention in drug discovery. This whitepaper synthesizes the in vitro biological activity profile of aureothin extracts, detailing the mechanistic causality behind its potent antitumoral, antimicrobial, and insecticidal properties, and provides a self-validating protocol for its extraction and purification.

Chemical Identity & Biosynthetic Architecture

The structural complexity of aureothin is the primary driver of its broad-spectrum bioactivity. Its biosynthesis is initiated by an unprecedented p-nitrobenzoate (PNBA) starter unit. This rare nitroaryl group is generated from p-aminobenzoate (PABA) via the action of AurF, a highly specialized N-oxygenase[1]. Following the loading of PNBA onto an iterative modular type I polyketide synthase (PKS), the polyketide backbone is assembled and subsequently tailored by cytochrome P450 monooxygenases (such as AurH) to form the stereodefined 1,3-diene and chiral tetrahydrofuran appendage[2].

Understanding this biosynthetic architecture is critical for researchers, as the unique spatial arrangement of the lipophilic polyene chain and the polar γ-pyrone ring dictates its interaction with lipid-bound membrane proteins—most notably within the mitochondrial electron transport chain.

Mechanistic Causality: Mitochondrial Complex I Inhibition

The primary, field-validated mechanism of action (MoA) for aureothin is the targeted inhibition of mitochondrial oxidative phosphorylation.

Aureothin functions as a Class II inhibitor of NADH:ubiquinone oxidoreductase (Complex I) [3]. Unlike Class I inhibitors (e.g., piericidin A) that compete directly at the ubiquinone-catalytic site, aureothin binds in a non-competitive manner.

The Causality of Cytotoxicity:

• Binding: Aureothin inserts into the hydrophobic channel of Complex I, binding non-competitively near the high-potential iron-sulfur (2Fe2S) cluster.

• Electron Blockade: This binding physically obstructs the electron transfer step from the Fe-S cluster to the endogenous electron acceptor, ubiquinone.

• ROS Generation: Because electrons from NADH are still entering the complex but cannot proceed to ubiquinone, they "leak" and prematurely reduce molecular oxygen ( O2​ ), generating a massive burst of superoxide radicals (Reactive Oxygen Species, ROS).

• Apoptosis: The acute accumulation of ROS collapses the mitochondrial membrane potential ( ΔΨm​ ), triggering cytochrome c release and initiating the intrinsic apoptotic cascade.

Figure 1: Aureothin-mediated inhibition of Complex I leading to ROS-induced apoptosis.

In Vitro Biological Activity Profile

Because mitochondrial Complex I is highly conserved, yet exhibits subtle structural variations across species, aureothin demonstrates a potent, yet selectively tunable, biological profile.

Antitumoral & Antiproliferative Activity

Aureothin exhibits profound in vitro cytotoxicity against multiple human cancer cell lines. By starving rapidly dividing malignant cells of ATP and flooding them with ROS, aureothin achieves nanomolar potency. Recent synthetic and biological evaluations have demonstrated exquisite selectivity and potency against ovarian, colon, liver, and breast cancer cell lines, with IC50​ values dropping as low as 4 nM[2].

Antimicrobial & Antifungal Activity

Aureothin and its extracts show significant efficacy against Helicobacter pylori, the primary bacterial driver of chronic gastritis and gastric ulcers[4]. Furthermore, its ability to disrupt fungal respiration makes it a potent fungicidal agent against strains like Candida albicans and Penicillium italicum[5].

Insecticidal & Nematicidal Activity

In agricultural and vector-control applications, crude extracts of S. distallicus containing aureothin have proven highly effective. It acts as a potent biolarvicide against Aedes aegypti (the dengue and Zika vector) and suppresses the growth and reproduction of the destructive pine wood nematode, Bursaphelenchus xylophilus[6].

Quantitative Data Summary

Target Organism / Cell Line	Assay Type	Potency Value ( IC50​ / LC50​ )	Biological Application
HepG2 (Liver Cancer)	Antiproliferation	IC50​ : 4.0 nM	Oncology Lead
MDAMB-468 (Breast Cancer)	Antiproliferation	IC50​ : 5.0 nM	Oncology Lead
A2780 (Ovarian Cancer)	Antiproliferation	IC50​ : 17.0 nM	Oncology Lead
HCT116 (Colon Cancer)	Antiproliferation	IC50​ : 19.5 nM	Oncology Lead
HIV (Viral Replication)	Inhibition	IC50​ : 5.3 nM	Antiviral Research
Aedes aegypti (Larvae)	Mortality (24h)	LC50​ : 1.5 ppm	Vector Control / Biopesticide
Bursaphelenchus xylophilus	Nematicidal	Suppressed at 0.06 mg/mL	Agricultural Biocontrol

Self-Validating Experimental Protocol: Extraction & Purification

To ensure high-fidelity downstream biological assays, the extraction of aureothin must isolate the target molecule from competing lipophilic metabolites. The following protocol leverages the differential partition coefficients of aureothin's functional groups.

Step-by-Step Methodology

Step 1: Upstream Fermentation

• Inoculate a seed culture of Streptomyces thioluteus (or S. distallicus) into ISP2 broth (4 g/L yeast extract, 10 g/L malt extract, 4 g/L dextrose; pH 7.2)[5]. Causality: ISP2 provides the precise carbon-to-nitrogen ratio required to trigger the transition from primary growth to secondary metabolite (polyketide) biosynthesis.

• Incubate at 30°C for 10–14 days with continuous orbital shaking at 180 rpm to ensure optimal aeration for the aerobic actinomycete.

Step 2: Biomass Separation & Lysis

• Terminate fermentation and centrifuge the broth at 8,000 × g for 20 minutes to separate the mycelial pellet from the supernatant.

• Lyse the mycelial pellet using acetone to release intracellularly trapped polyketides, then evaporate the acetone in vacuo.

Step 3: Liquid-Liquid Extraction

• Combine the concentrated mycelial extract with the cell-free supernatant.

• Extract the aqueous mixture three times with an equal volume of HPLC-grade Ethyl Acetate . Causality: Ethyl acetate's moderate polarity perfectly matches the dielectric requirements to partition the polar γ-pyrone ring and the non-polar polyene chain away from highly polar aqueous contaminants.

• Dry the organic layer over anhydrous Na2​SO4​ and concentrate via rotary evaporation to yield the crude extract.

Step 4: Chromatographic Purification

• Resuspend the crude extract in a minimal volume of 100% hexane.

• Load onto a silica gel column (230-400 mesh).

• Elute using a step-gradient of Hexane to Ethyl Acetate (starting at 100:0 and moving to 50:50). Causality: Hexane washes away non-polar lipid contaminants. The gradual introduction of ethyl acetate selectively elutes aureothin based on the hydrogen-bonding capacity of its nitroaryl moiety.

Step 5: Analytical Validation

• Analyze fractions via HPLC-MS/MS using a reversed-phase C18 column.

• Confirm the presence of aureothin via its characteristic molecular ion mass ( m/z 398 [M+H]+ for C22​H23​NO6​ ) and UV absorption profile[7].

Figure 2: Standardized upstream and downstream processing workflow for aureothin extraction.

References

• Friedrich T. et al. "Two binding sites of inhibitors in NADH: ubiquinone oxidoreductase (complex I). Relationship of one site with the ubiquinone-binding site of bacterial glucose:ubiquinone oxidoreductase." Eur J Biochem. 1994. 3

• Gilles, P. et al. "Flexible Total Synthesis of (±)-Aureothin, a Potent Antiproliferative Agent." ACS Publications, 2016. 2

• He, J. et al. "Biosynthetic Origin of the Rare Nitroaryl Moiety of the Polyketide Antibiotic Aureothin: Involvement of an Unprecedented N-Oxygenase." Journal of the American Chemical Society, 2004. 8

• BioAustralis. "Aureothin Product Data Sheet & Application Notes." 2025. 4

• Wang, Y. et al. "Streptomyces distallicus, a Potential Microbial Biolarvicide." Journal of Agricultural and Food Chemistry, 2022. 7

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• 1. Exploiting Enzymatic Promiscuity to Engineer a Focused Library of Highly Selective Antifungal and Antiproliferative Aureothin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Two binding sites of inhibitors in NADH: ubiquinone oxidoreductase (complex I). Relationship of one site with the ubiquinone-binding site of bacterial glucose:ubiquinone oxidoreductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bioaustralis.com [bioaustralis.com]
• 5. dergipark.org.tr [dergipark.org.tr]
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• 8. pubs.acs.org [pubs.acs.org]

Genetic Regulation and Biosynthetic Engineering of Aureothin Production in Actinomycetes

Executive Summary

Aureothin is a rare, highly functionalized nitroaryl-substituted polyketide produced by the soil bacterium Streptomyces thioluteus HKI-227. It exhibits potent antitumoral, antifungal, and insecticidal properties[1]. The biosynthesis of aureothin is governed by the aur biosynthetic gene cluster (BGC), which serves as a paradigm for non-colinear Type I modular polyketide synthases (PKS)[2]. Unlike canonical PKS systems where one module strictly corresponds to one elongation cycle, the aur PKS undergoes iterative "stuttering," utilizing a single module for successive chain extensions[2]. Understanding the genetic regulation of this cluster is critical for both yield optimization and the combinatorial biosynthesis of novel aureothin analogues.

Architecture and Regulation of the aur Gene Cluster

The 27 kb aur cluster comprises nine primary genes (aurA through aurI), which coordinate the synthesis of the starter unit, polyketide elongation, and post-PKS tailoring[2].

The Master Transcriptional Regulator: AurD

Regulation of the aur cluster is strictly controlled by AurD , a cluster-situated transcriptional activator[3]. Phylogenetic analyses place AurD within a clade of PieR-like regulators (a subclass of Streptomyces Antibiotic Regulatory Proteins, or SARPs). AurD acts as the master switch for the pathway; it binds to the promoter regions of the structural genes to initiate transcription. Deletion of aurD leads to a near-total collapse of aureothin production, reducing titers from ~200 mg/L to a mere 0.05 mg/L in heterologous hosts[3].

Precursor Supply and Metabolic Cross-Talk: AurG and AurF

The aureothin assembly line is primed by an unusual p-nitrobenzoate (PNBA) starter unit[1]. This precursor is synthesized via a two-step process:

• AurG (p-aminobenzoate synthase) converts chorismate to p-aminobenzoate (PABA)[1].

• AurF (a binuclear manganese N-oxygenase) oxidizes PABA to PNBA[4].

The genetic regulation of precursor supply is highly integrated with the host's primary metabolism. While the deletion of aurG significantly impairs aureothin production (dropping yields to 27 mg/L), it does not completely abolish it[3]. This is because the host cell's primary metabolic PABA synthases (utilized for essential folate biosynthesis) can partially complement the aurG deletion, demonstrating a crucial metabolic cross-talk between primary and secondary metabolism[1][3].

Regulatory network of AurD and the aur biosynthetic gene cluster.

Engineering Regulatory Cascades for Yield Enhancement

Because native Streptomyces promoters are often subject to complex, cryptic regulatory networks that silence expression in heterologous hosts, refactoring the aur BGC is essential for overproduction and structural diversification[5].

Recent advances utilize Direct Pathway Synthesis and Editing (DiPaSE) to uncouple the aur structural genes from AurD-dependent regulation[3]. By replacing native promoters with strong, constitutive promoters (e.g., PkasO*, PstnY, or Pgapdh), metabolic flux can be artificially maximized, bypassing the natural regulatory bottlenecks[3].

Quantitative Yield Analysis

The table below summarizes the causality between specific genetic modifications and resulting aureothin titers when expressed in the heterologous host Streptomyces albidoflavus J1074.

Genotype / Modification	Promoter System	Aureothin Titer (mg/L)	Mechanistic Rationale
Wild-type aur BGC	Native	205	Baseline production driven by native AurD activation.
ΔaurD	Native	0.05	Loss of the master transcriptional activator completely abolishes expression.
ΔaurG	Native	27	Loss of pathway-specific PABA synthase; partially rescued by host primary metabolism.
PkasO*-aurA, PstnY-aurB	Constitutive	630	Uncoupling PKS expression from AurD regulation maximizes metabolic flux.

Experimental Workflows

To achieve the regulatory refactoring described above, the following self-validating protocols must be employed.

Protocol 1: DiPaSE-Mediated Refactoring of the aur BGC

Causality Check: DiPaSE is chosen over traditional restriction cloning because it allows for the one-pot assembly of high-GC (>70%) Streptomyces DNA without the risk of restriction site conflicts, ensuring high-fidelity pathway reconstruction.

• In Silico Design & Amplification : Design overlapping primers to amplify the aur cluster (aurA-I) into 3-5 kb fragments from S. thioluteus genomic DNA. To bypass AurD regulation, incorporate the constitutive PkasO* promoter at the 5' end of the aurA forward primer.

• One-Pot Assembly : Combine the amplified fragments with a linearized integration vector (e.g., a pSET152 derivative containing the phiC31 integrase) using a high-fidelity DNA assembly master mix. Incubate at 50°C for 1 hour.

• Verification : Transform the assembly mixture into E. coli DH5α. Isolate plasmids from successful transformants and verify the sequence via nanopore whole-plasmid sequencing. Crucial Step: Nanopore sequencing is required to rule out secondary structure-induced mutations common in high-GC actinomycete DNA.

Workflow for refactoring the aur gene cluster using DiPaSE.

Protocol 2: Heterologous Expression and Metabolite Profiling

Causality Check: S. albidoflavus J1074 is utilized as the host because it possesses a clean extracellular metabolite background, ensuring that LC-MS profiling of aureothin is unambiguous.

• Intergeneric Conjugation : Transform the sequence-verified plasmid into the methylation-deficient E. coli ET12567/pUZ8002. Rationale: This prevents the Streptomyces host's restriction-modification systems from recognizing and degrading the incoming engineered BGC. Conjugate with S. albidoflavus J1074 spores.

• Selection : Plate the conjugation mixture on MS agar. After 16 hours, overlay with apramycin (50 µg/mL) to select for integration, and nalidixic acid (25 µg/mL) to inhibit E. coli growth.

• Fermentation : Inoculate exconjugants into 50 mL of liquid ISP2 medium. Cultivate at 30°C, 250 rpm for 5 days. Include an empty-vector strain as a negative control to self-validate the assay.

• Extraction & Analysis : Extract the culture broth with an equal volume of ethyl acetate. Evaporate the organic phase, resuspend in methanol, and analyze via LC-MS, monitoring the specific m/z for aureothin ([M+H]⁺ 398.1).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Iteration as programmed event during polyketide assembly; molecular analysis of the aureothin biosynthesis gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure and action of the N-oxygenase AurF from Streptomyces thioluteus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Advanced Total Synthesis and Derivatization Strategies for Aureothin and N-Acetylaureothamine

Introduction & Biological Rationale

Aureothin and its derivative N-acetylaureothamine are structurally complex, biologically active polyketide metabolites isolated from Streptomyces thioluteus and Streptomyces netropsis[1][2]. Aureothin exhibits potent anti-tumor, antifungal, and pesticidal properties, while N-acetylaureothamine demonstrates highly selective efficacy against Helicobacter pylori, a primary pathogen responsible for chronic gastritis [2][3].

Structurally, these molecules present a formidable synthetic challenge. They are characterized by four distinct domains: an α '-methoxy- γ -pyrone head, a stereodefined 1,3-diene core, a chiral tetrahydrofuran (THF) appendage featuring an exomethylene group, and a rare nitroaryl (or N-acetylaryl) tail [4]. This application note details a field-proven, modular synthetic workflow designed to navigate the instability of the conjugate diene system while enabling late-stage derivatization.

Strategic Retrosynthetic Analysis

The historical "precipice of failure" in assembling the aureothin backbone lies in the sensitivity of the E,Z -dienyl motif to isomerization and degradation during cross-coupling[2]. To circumvent this, our recommended workflow leverages a highly convergent approach. By dividing the target into discrete building blocks, the synthesis relies on a sequence of precisely modulated palladium-catalyzed reactions and a ruthenium-catalyzed cross-metathesis[2]. Alternatively, a desymmetrization strategy of α,α ′-dimethoxy- γ -pyrone via vinylogous enolate alkylation provides a flexible route to the pyrone head[4][5].

Retrosynthetic disconnection of Aureothin into four modular building blocks.

Experimental Protocols & Mechanistic Causality

The following protocols outline the critical steps for assembling the aureothin scaffold, emphasizing the causality behind specific reagent choices to ensure a self-validating experimental system.

Protocol A: Construction of the Exomethylene Tetrahydrofuran Motif

The chiral THF ring is constructed via a Palladium-catalyzed [3+2] cycloaddition.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried Schlenk flask with the donor-acceptor cyclopropane precursor (1.0 equiv) and the appropriate aldehyde (1.2 equiv) in anhydrous THF (0.1 M) under an argon atmosphere.

• Catalyst Addition: Add Pd(PPh3​)4​ (5 mol%) and Indium(III) acetylacetonate ( In(acac)3​ ) (10 mol%).

• Reaction: Stir the mixture at 60 °C for 12 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc, 7:3).

• Workup: Quench with saturated aqueous NH4​Cl , extract with EtOAc ( 3×20 mL), dry over Na2​SO4​ , and concentrate in vacuo. Purify via flash column chromatography.

• Causality of Experimental Choice: The inclusion of In(acac)3​ is non-negotiable. It acts as a mild Lewis acid co-catalyst that modulates the reactivity of the palladium-trimethylenemethane (Pd-TMM) intermediate. Without In(acac)3​ , the intermediate undergoes premature decomposition, resulting in catastrophic loss of diastereoselectivity and yield[2].

• Self-Validating System (IPC): Validate the successful formation of the exomethylene THF ring via 1H NMR prior to proceeding. The spectrum must show two distinct doublet signals at approximately δ 4.90–5.10 ppm, confirming the presence of the terminal alkene protons.

Protocol B: Stereoselective Assembly of the 1,3-Diene Core

The diene bridge is assembled using a tandem Suzuki and Negishi cross-coupling strategy to prevent isomerization.

Step-by-Step Methodology:

• Suzuki Cross-Coupling: To a solution of the THF-alkenyl boronic ester (1.0 equiv) and the corresponding vinyl halide (1.1 equiv) in degassed DMF, add Pd(dppf)Cl2​ (5 mol%) and Thallium(I) ethoxide (TlOEt) (2.0 equiv). Stir at room temperature for 4 hours.

• Negishi Cross-Coupling: Following isolation of the Suzuki product, dissolve the intermediate in anhydrous THF. Add the organozinc reagent (1.5 equiv), Pd2​(dba)3​ (2.5 mol%), and tri-tert-butylphosphine ( t-Bu3​P ) (10 mol%). Stir at 25 °C for 2 hours.

• Causality of Experimental Choice:

  • TlOEt in Suzuki: TlOEt dramatically accelerates the transmetalation step. It forms a highly reactive organothallium intermediate and drives the catalytic cycle forward by precipitating insoluble thallium halides, which is essential for overcoming the steric hindrance of the highly substituted pyrone[2].

  • t-Bu3​P in Negishi: The highly electron-rich and sterically demanding nature of t-Bu3​P facilitates the oxidative addition of the challenging vinyl halide and promotes rapid reductive elimination. This rapid turnover is vital to prevent the isomerization of the sensitive E,Z -dienyl motif [2].

• Self-Validating System (IPC): Use LC-MS to confirm mass shifts. For the Negishi coupling, UV-Vis spectroscopy can be used as an orthogonal check; the extended conjugation of the newly formed diene system will result in a significant bathochromic shift ( λmax​ ∼ 340 nm).

Protocol C: Late-Stage Derivatization to N-Acetylaureothamine

• Reduction: Dissolve (+/-)-aureothin in a mixture of EtOH/ H2​O (4:1). Add Zn dust (10 equiv) and NH4​Cl (10 equiv). Stir at room temperature for 30 minutes to selectively reduce the nitroaryl group to an aniline without reducing the diene.

• Acetylation: Filter the mixture through Celite, concentrate, and redissolve in anhydrous CH2​Cl2​ . Add triethylamine (2.0 equiv) and acetyl chloride (AcCl) (1.2 equiv) at 0 °C. Stir for 1 hour[3].

• Self-Validating System (IPC): IR spectroscopy of the final purified product must show the complete disappearance of the strong asymmetric nitro stretch ( ∼ 1530 cm −1 ) and the appearance of a sharp amide carbonyl stretch ( ∼ 1660 cm −1 ) and N-H stretch ( ∼ 3300 cm −1 ).

Sequential catalytic workflow for the total synthesis of Aureothin and its derivatives.

Quantitative Data Summary

The table below summarizes the critical catalytic parameters optimized for the total synthesis of aureothin, highlighting the specific role of each additive in overcoming synthetic bottlenecks[2][3].

Reaction Step	Catalyst System	Critical Additive	Additive Function / Causality	Typical Yield
[3+2] Cycloaddition	Pd(PPh3​)4​ (5 mol%)	In(acac)3​ (10 mol%)	Lewis acid co-catalyst; stabilizes Pd-TMM intermediate, prevents decomposition.	78 - 82%
Cross-Metathesis	Grubbs II (5 mol%)	None	Facilitates the formation of the alkenyl boronic ester for downstream coupling.	85 - 89%
Suzuki Coupling	Pd(dppf)Cl2​ (5 mol%)	TlOEt (2.0 equiv)	Accelerates transmetalation; precipitates thallium halides to drive equilibrium.	70 - 75%
Negishi Coupling	Pd2​(dba)3​ (2.5 mol%)	t-Bu3​P (10 mol%)	Bulky, electron-rich ligand; promotes rapid reductive elimination, preventing diene isomerization.	80 - 84%
Acetylation	None	AcCl / Et3​N	Standard electrophilic acylation following chemoselective nitro reduction.	> 90%

References

• Jacobsen, M. F., Moses, J. E., Adlington, R. M., & Baldwin, J. E. (2005). A short total synthesis of aureothin and N-acetylaureothamine. Organic Letters, 7(4), 641-644.[Link]

• Henrot, M., Jean, A., Peixoto, P. A., Maddaluno, J., & De Paolis, M. (2016). Flexible Total Synthesis of (±)-Aureothin, a Potent Antiproliferative Agent. The Journal of Organic Chemistry, 81(11), 4633-4644.[Link]

Sources

• 1. A short total synthesis of aureothin and N-acetylaureothamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

hplc protocol for aureothin purification from fermentation broth

Application Note: High-Resolution Isolation and HPLC Purification of Aureothin from Streptomyces Fermentation Broth

Introduction & Target Profile

Aureothin is a highly conjugated, polyketide-derived secondary metabolite produced by Streptomyces thioluteus and related endophytic bacterial strains[1]. Characterized by a rare nitroaryl group, a pyrone ring, and a tetrahydrofuran moiety, aureothin exhibits potent antifungal, antiproliferative, and nematicidal activities[1][2].

Because fermentation broths are highly complex matrices heavily laden with lipids, peptides, and competing secondary metabolites, isolating aureothin requires a strategically layered purification workflow. As a Senior Application Scientist, I have structured this guide not merely as a list of steps, but as a self-validating system . Every phase of this protocol is designed with built-in analytical checkpoints to ensure you do not waste expensive preparative HPLC column life on impure or degraded samples.

Before designing a chromatographic method, we must analyze the target's physicochemical properties to dictate our solvent and column choices.

Table 1: Physicochemical Properties of Aureothin

Property	Value	Analytical Significance
Molecular Formula	C₂₂H₂₃NO₆	Guides high-resolution MS validation.
Monoisotopic Mass	397.15 Da	Target [M+H]⁺ m/z is 398.16[1].
UV Absorbance (λmax)	255 nm, 334–350 nm	Enables highly selective UV tracking during HPLC[1].
Matrix Solubility	Soluble in EtOAc, MeOH	Dictates liquid-liquid extraction and mobile phase solvents.

Causality Check: The strong UV absorbance at 334 nm is a critical analytical asset. Most interfering biological matrix components (e.g., proteins, simple sugars) do not absorb at this wavelength, allowing us to selectively track aureothin during fractionation and minimize background noise[1].

Phase 1: Upstream Processing & Pre-Purification

Direct injection of crude fermentation extracts into a preparative HPLC system will rapidly irreversibly foul the C18 stationary phase. Thus, an orthogonal pre-purification step utilizing liquid-liquid extraction followed by size-exclusion chromatography is mandatory.

Fig 1: Step-by-step extraction and pre-purification workflow for aureothin isolation.

Protocol: Liquid-Liquid Extraction

• Harvest & Lysis: Centrifuge the Streptomyces fermentation broth (e.g., 5 L) at 4,000 × g for 20 minutes to separate the mycelial biomass from the supernatant.

• Solvent Partitioning: Extract the supernatant three times with an equal volume of ethyl acetate (EtOAc)[1]. Rationale: EtOAc has the ideal dielectric constant to partition the moderately non-polar aureothin while leaving highly polar primary metabolites (salts, amino acids) in the aqueous phase.

• Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo at 40°C using a rotary evaporator to yield a yellow crude extract.

Protocol: Sephadex LH-20 Size-Exclusion

• Column Preparation: Swell Sephadex LH-20 resin in 100% Methanol (MeOH) and pack a glass column.

• Loading: Dissolve the crude extract in a minimal volume of MeOH and load it onto the column.

• Elution: Elute isocratically with MeOH[1]. Collect fractions and monitor via thin-layer chromatography (TLC) under UV light (365 nm).

• Self-Validation Check: Pool fractions exhibiting a bright yellow band and confirm the presence of the target mass ([M+H]⁺ m/z 398.16) via direct-infusion ESI-MS before proceeding to HPLC[1].

Phase 2: Preparative HPLC Methodology

The core of this protocol relies on reverse-phase (RP) chromatography. To achieve baseline resolution, every parameter must be logically mapped to aureothin's chemical features.

Fig 2: Mechanistic rationale linking aureothin's chemistry to HPLC parameter selection.

Chromatographic Causality:

• Stationary Phase: A high-carbon-load C18 column (e.g., YMC J'sphere ODS H-80 or ZORBAX SB-C18) provides the necessary hydrophobic retention for the polyene backbone[1][3].

• Mobile Phase Additives: The addition of 0.04% Trifluoroacetic acid (TFA)[1] or 1% Acetic Acid[3] to the aqueous phase is critical. Rationale: Acidification acts as an ion-pairing mechanism. It suppresses the ionization of any trace acidic impurities and minimizes secondary interactions between aureothin's oxygen-rich moieties and residual silanols on the silica support, preventing peak tailing and ensuring sharp elution profiles.

Table 2: Preparative HPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (H₂O + 0.04% TFA)	% Mobile Phase B (MeOH)
0.0	10.0	50	50
5.0	10.0	50	50
25.0	10.0	15	85
30.0	10.0	0	100
35.0	10.0	0	100
36.0	10.0	50	50
45.0	10.0	50	50

Step-by-Step HPLC Protocol:

• Sample Preparation: Dissolve the enriched Sephadex LH-20 fraction in HPLC-grade MeOH to a concentration of 20 mg/mL. Filter through a 0.22 µm PTFE syringe filter. Rationale: PTFE is chemically compatible with MeOH and prevents particulate clogging of the HPLC guard column.

• Equilibration: Equilibrate the preparative C18 column (250 × 20 mm, 5 µm) with 50% Mobile Phase B for 5 column volumes until the baseline at 334 nm is completely stable.

• Injection: Inject 500 µL of the filtered sample.

• Fraction Collection: Initiate the gradient. Aureothin typically elutes as a sharp, dominant peak around 22 minutes depending on the exact column dead volume[1]. Collect the peak manually or via a threshold-triggered automated fraction collector set to 334 nm.

• Recovery: Pool the collected fractions and remove the methanol under reduced pressure. Lyophilize the remaining aqueous suspension to yield pure aureothin as a yellow amorphous solid[1].

Phase 3: Analytical Validation

To ensure the integrity of the self-validating system, the final product must be rigorously analyzed for purity before being utilized in downstream biological assays[2].

• Analytical HPLC: Re-inject 10 µL of the purified compound on an analytical C18 column (4.6 × 250 mm). A single, symmetrical peak at 334 nm confirms >98% chromatographic purity.

• LC-MS/MS: Confirm the identity by observing the [M+H]⁺ ion at m/z 398.16[1].

• NMR Spectroscopy: For absolute structural confirmation, dissolve 5 mg of the purified solid in CDCl₃ and acquire ¹H and ¹³C NMR spectra to verify the presence of the characteristic methoxyl protons (~3.97 ppm) and the highly conjugated olefinic carbons[1][2].

References[1] Title: New discovery on the nematode activity of aureothin and alloaureothin isolated from endophytic bacteria Streptomyces sp. AE170020

Source: nih.gov URL: 1[2] Title: Exploiting Enzymatic Promiscuity to Engineer a Focused Library of Highly Selective Antifungal and Antiproliferative Aureothin Analogues Source: acs.org URL: 2[3] Title: In vitro reconstitution and crystal structure of p-aminobenzoate N-oxygenase (AurF) involved in aureothin biosynthesis Source: pnas.org URL: 3

Sources

• 1. New discovery on the nematode activity of aureothin and alloaureothin isolated from endophytic bacteria Streptomyces sp. AE170020 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pnas.org [pnas.org]

Unveiling the Architecture of a Potent Polyketide: A Detailed NMR Spectroscopy Protocol for the Structural Analysis of Aureothin

Abstract

Aureothin, a nitroaryl-substituted polyketide produced by Streptomyces thioluteus, has garnered significant interest within the scientific community due to its pronounced antifungal and antiproliferative properties.[1][2] Its complex chemical architecture, featuring a rare nitroaryl moiety, a densely functionalized polyketide backbone, a chiral tetrahydrofuran ring, and an O-methylated α-pyrone ring, presents a formidable challenge for complete structural elucidation.[3][4] This application note provides a comprehensive, field-proven protocol for the detailed structural analysis of aureothin using a suite of advanced Nuclear Magnetic Resonance (NMR) spectroscopy techniques. This guide is tailored for researchers, scientists, and drug development professionals, offering not just a step-by-step methodology but also the underlying scientific rationale to empower robust and confident structural assignment. We will navigate from sample preparation through a logical sequence of 1D and 2D NMR experiments, culminating in the determination of planar structure and relative stereochemistry.

Introduction: The Structural Puzzle of Aureothin

The biological activity of a natural product is intrinsically linked to its three-dimensional structure. For a molecule like aureothin, with multiple stereocenters and complex functionalities, an unambiguous structural assignment is paramount for any further investigation into its mechanism of action or for structure-activity relationship (SAR) studies aimed at developing novel therapeutic agents.[3] NMR spectroscopy stands as the most powerful and indispensable tool for this purpose, providing unparalleled insight into the atomic connectivity and spatial arrangement of molecules in solution.[5][6]

This protocol is designed to be a self-validating system, where each experiment builds upon the last, progressively revealing the intricate details of the aureothin molecule. We will employ a combination of standard and advanced NMR experiments to piece together the molecular fragments and define their stereochemical relationships.

Experimental Workflow: A Strategic Approach

The structural elucidation of a complex natural product like aureothin is best approached with a systematic workflow. Our strategy involves a multi-tiered analytical process, starting with fundamental 1D NMR experiments and progressing to more informative 2D correlation techniques.

Figure 1: A comprehensive workflow for the NMR-based structural elucidation of aureothin.

Detailed Protocols

Sample Preparation: The Foundation of Quality Data

The quality of NMR spectra is critically dependent on meticulous sample preparation.[7] For a polyketide like aureothin, which may be isolated from a fungal culture, ensuring the removal of all particulate matter and paramagnetic impurities is essential to achieve high-resolution spectra.

Protocol:

• Sample Purity: Ensure the isolated aureothin is of high purity (>95%), as determined by LC-MS or other chromatographic techniques. Impurities can complicate spectral analysis.

• Solvent Selection: Choose a deuterated solvent in which aureothin is readily soluble. Chloroform-d (CDCl₃) is a common choice for polyketides.[8] Deuterated methanol (CD₃OD) or dimethyl sulfoxide-d₆ (DMSO-d₆) are viable alternatives.[8] The choice of solvent can slightly alter chemical shifts, so consistency is key.

• Concentration: For a standard 5 mm NMR tube, dissolve 5-10 mg of aureothin in 0.6-0.7 mL of the chosen deuterated solvent.[9] This concentration is generally sufficient for a full suite of 1D and 2D NMR experiments on modern spectrometers. For less sensitive experiments or limited sample amounts, higher concentrations or the use of cryoprobes may be necessary.[3]

• Filtration: To remove any suspended particles that can degrade spectral quality, filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing ¹H and ¹³C chemical shifts to 0.00 ppm.

Data Acquisition: A Multi-Experiment Approach

All spectra should be acquired on a high-field NMR spectrometer (≥400 MHz) for optimal resolution and sensitivity.[2]

3.2.1. 1D NMR Spectroscopy: The Initial Overview

• ¹H NMR: This is the starting point for any structural elucidation. It provides information on the number and types of protons, their chemical environment, and their coupling patterns.

• ¹³C NMR: This experiment reveals the number of unique carbon atoms in the molecule.

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-135 and DEPT-90 experiments are crucial for determining the multiplicity of each carbon signal (CH₃, CH₂, CH, and quaternary carbons).

Experiment	Key Information Obtained
¹H NMR	Number of proton signals, chemical shifts, integration (proton count), and coupling constants (J-values).
¹³C NMR	Number of carbon signals and their chemical shifts.
DEPT-135	Differentiates CH/CH₃ (positive) from CH₂ (negative) signals. Quaternary carbons are absent.
DEPT-90	Shows only CH signals.

3.2.2. 2D NMR Spectroscopy: Assembling the Pieces

Two-dimensional NMR experiments are the cornerstone of structural elucidation, allowing for the unambiguous assignment of proton and carbon signals and the assembly of molecular fragments.[1][10]

Protocol for 2D NMR Data Acquisition:

The following table provides typical acquisition parameters. These may need to be optimized based on the specific instrument and sample concentration.

Experiment	Key Parameter	Typical Value	Purpose
¹H-¹H COSY	Number of Scans	2-4	Identifies protons that are scalar-coupled (typically over 2-3 bonds).[10]
Spectral Width	10-12 ppm (in both dimensions)
¹H-¹³C HSQC	Number of Scans	2-8	Correlates protons with their directly attached carbons (one-bond correlation).[10]
¹³C Spectral Width	0-200 ppm
¹H-¹³C HMBC	Number of Scans	8-32	Reveals long-range correlations between protons and carbons (typically over 2-4 bonds), which is critical for connecting spin systems.[10]
Long-range J-coupling	Optimized for 8 Hz

3.2.3. Structural Fragment Elucidation using COSY, HSQC, and HMBC

• Identify Spin Systems with COSY: Analyze the ¹H-¹H COSY spectrum to identify chains of coupled protons. For aureothin, this will help delineate the protons within the tetrahydrofuran ring and along the polyketide chain.

• Assign Carbons with HSQC: Use the ¹H-¹³C HSQC spectrum to assign the chemical shift of the carbon atom directly attached to each proton.

• Connect the Fragments with HMBC: The ¹H-¹³C HMBC spectrum is arguably the most crucial for assembling the final structure. Look for correlations from protons to quaternary carbons and across heteroatoms to link the individual spin systems together. For instance, correlations from the methyl protons to the pyrone ring carbons will be vital.

Stereochemical Determination: Defining the 3D Architecture

Once the planar structure of aureothin is established, the next critical step is to determine the relative and absolute stereochemistry of its chiral centers.

3.3.1. Relative Stereochemistry: NOESY/ROESY and J-Coupling Analysis

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments detect through-space interactions between protons that are in close proximity (< 5 Å).[11][12] Cross-peaks in a NOESY or ROESY spectrum provide direct evidence for the relative configuration of stereocenters. For small to medium-sized molecules like aureothin, ROESY is often preferred as it avoids the complication of zero or negative NOEs.[3]

Protocol for NOESY/ROESY:

Experiment	Key Parameter	Typical Value	Purpose
ROESY	Mixing Time	200-500 ms	To observe through-space correlations and determine relative stereochemistry.
Number of Scans	8-16

• J-Coupling Analysis: The magnitude of the vicinal coupling constant (³JHH) is dependent on the dihedral angle between the coupled protons, as described by the Karplus equation.[13] Careful analysis of coupling constants, particularly within the tetrahydrofuran ring, can provide valuable information about the relative stereochemistry of the substituents.[14] For example, larger coupling constants are typically observed for trans-diaxial protons in a ring system.

Figure 2: Logic diagram for determining the stereochemistry of aureothin.

3.3.2. Absolute Stereochemistry: The Use of Chiral Derivatizing Agents (CDAs)

Determining the absolute configuration often requires additional experiments. One powerful NMR-based method is the use of chiral derivatizing agents, such as Mosher's acid (MTPA).[15][16]

Protocol for Mosher's Ester Analysis (Conceptual):

• Derivatization: React aureothin (which has a hydroxyl group that can be esterified after hydrolysis of the pyrone ring, or if a hydroxylated analog is being studied) with both (R)- and (S)-MTPA chloride to form the corresponding diastereomeric Mosher's esters.

• NMR Analysis: Acquire ¹H NMR spectra for both diastereomers.

• Chemical Shift Differences (Δδ = δS - δR): Calculate the differences in chemical shifts for the protons near the newly formed chiral center. The pattern of positive and negative Δδ values can be used to deduce the absolute configuration at that center.

Data Interpretation and Structure Assembly: A Case Study Approach

The following table presents a hypothetical summary of expected NMR data for a key fragment of aureothin, illustrating the interpretation process. Actual experimental values should be compared with literature data where available.[2][17]

Position	¹³C Shift (ppm)	¹H Shift (ppm) (Multiplicity, J in Hz)	COSY Correlations	HMBC Correlations
C-1'	146.2	8.20 (d, 8.8)	H-2'	C-2', C-3', C-NO₂
C-2'	128.0	7.50 (d, 8.8)	H-1'	C-1', C-3', C-4'
C-7	139.8	6.80 (s)	H-9	C-5, C-6, C-8, C-9
C-8	120.7	5.50 (d, 10.0)	H-7	C-6, C-7, C-9, C-10
C-11	75.0	4.50 (m)	H-10, H-12	C-9, C-10, C-12, C-13

By systematically analyzing these correlations, the entire carbon skeleton and the positions of all substituents can be pieced together. For example, an HMBC correlation from the proton at 6.80 ppm (H-7) to the carbon at 146.2 ppm (C-1') would link the polyketide chain to the nitro-phenyl group.

Conclusion

The protocol outlined in this application note provides a robust and logical framework for the complete structural elucidation of aureothin using modern NMR spectroscopy. By combining a series of 1D and 2D NMR experiments with careful data analysis, researchers can confidently determine the planar structure and relative stereochemistry of this potent natural product. This detailed structural information is the critical first step towards understanding its biological activity and unlocking its therapeutic potential.

References

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• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer regents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519.
• Breton, R. C., & Reynolds, W. F. (2013). Using NMR to identify and characterize natural products.
• He, J., & Hertweck, C. (2003). Iteration as programmed event during polyketide assembly; molecular analysis of the aureothin biosynthesis gene cluster. Chemistry & Biology, 10(12), 1225–1232.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6569946, Aureothin. Retrieved from [Link]

• Ueda, J. Y., Hashimoto, J., Nagai, A., Nakashima, T., Komaki, H., Anzai, K., Harayama, S., Doi, T., & Takagi, M. (2007). New aureothin derivative, alloaureothin, from Streptomyces sp. MM23. The Journal of Antibiotics, 60(5), 321–325.
• Seco, J. M., Quínoa, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR. Chemical Reviews, 104(1), 17–118.
• Koehn, F. E., & Carter, G. T. (2005). The evolving role of natural products in drug discovery. Nature Reviews Drug Discovery, 4(3), 206–220.
• Su, X., Luo, Y., Hu, J., Xia, Y., & Wang, H. (2021). New discovery on the nematode activity of aureothin and alloaureothin isolated from endophytic bacteria Streptomyces sp. AE170020. Pest Management Science, 77(8), 3746–3754.
• Ocampos, F. M. M., et al. (2023). NMR-based plant metabolomics: A step-by-step guide for high-quality data acquisition and analysis. Frontiers in Plant Science, 14, 1189545.
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.
• Matsumori, N., & Murata, M. (2007). Stereochemical Determination of Acyclic Compounds Based on Carbon−Proton and Proton−Proton Spin-Coupling Constants. In Modern NMR Spectroscopy in Education (Vol. 6, pp. 115-136). American Chemical Society.
• Neuhaus, D., & Williamson, M. P. (2000).
• Bifulco, G., Dambruoso, P., Gomez-Paloma, L., & Riccio, R. (2007). Determination of relative configuration in organic compounds by NMR spectroscopy and computational methods. Chemical Reviews, 107(9), 3744–3779.

• ETH Zurich. (n.d.). How much substance do I need?. NMR Service. Retrieved from [Link]

• SpectraBase. (n.d.). AUREOTHIN. Retrieved from [Link]

• Reynolds, W. F., & Enriquez, R. G. (2002). Choosing the Best Pulse Sequences, Acquisition Parameters, Postacquisition Processing Strategies, and Probes for Natural Product Structure Elucidation by NMR Spectroscopy.

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2007). Quantitative 1H NMR: development and potential of a method for natural products analysis.
• Linington, R. G., et al. (2022). Dereplication of Fungal Metabolites by NMR-Based Compound Networking Using MADByTE.
• Gloer, J. B. (1995). Fungal polyketides. In Comprehensive Natural Products Chemistry (Vol. 1, pp. 315-407). Elsevier.
• Selmar, D., & Kleinwächter, M. (2013). ¹H and ¹³C NMR for the profiling of natural product extracts: Theory and applications. Phytochemical Analysis, 24(5), 415–424.
• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher's acid and Mosher's acid chloride.
• Pardede, A., et al. (2018). Degranulation Inhibitors from Flowers of Coreopsis grandiflora.

• Reich, H. J. (n.d.). Spin-Spin Splitting: J-Coupling. University of Wisconsin. Retrieved from [Link]

• Wang, Y., et al. (2024). New Polyketides from a Marine Sponge-Derived Fungus, Neopestalotiopsis sp., with Anti-Renal Fibrosis Activity. Marine Drugs, 22(4), 147.

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• Wikipedia. (n.d.). J-coupling. Retrieved from [Link]

• da Silva, A. B., et al. (2008). Complete ¹H and ¹³C NMR structural assignments for a group of four goyazensolide-type furanoheliangolides. Magnetic Resonance in Chemistry, 46(10), 985–990.
• Katai, M., et al. (1996). Stereochemistry and full assignments of 1H- and 13C-NMR spectra of 1,5-seco-grayanotoxin. Chemical and Pharmaceutical Bulletin, 44(9), 1641-1645.
• Proaño, J. C. G., et al. (2024). Molecular networking and computational NMR analyses uncover six polyketide-terpene hybrids from termite-associated Xylaria isolates.
• Sato, H., et al. (2017). 13C/19F High-resolution solid-state NMR studies on layered carbon-fluorine compounds. Scientific Reports, 7(1), 1-10.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2015). Introduction to spectroscopy. Cengage learning.
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• Elyashberg, M. E., Williams, A. J., & Blinov, K. A. (2004). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Magnetic Resonance in Chemistry, 42(9), 771-787.
• Kumar, A., & Chary, K. V. R. (2012). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, 3(5), 1-11.

• Mishra, N. (2020, December 4). 2D NMR spectroscopy for structural elucidation of complex small molecules [Video]. YouTube. [Link]

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Application Note: Advanced Protocol for the Cloning and Heterologous Expression of the Aureothin Biosynthetic Gene Cluster

Audience: Researchers, scientists, and drug development professionals specializing in natural product biosynthesis, synthetic biology, and metabolic engineering.

Introduction & Mechanistic Background

Aureothin is a rare, highly bioactive nitroaryl-substituted polyketide antibiotic originally isolated from the soil bacterium Streptomyces thioluteus[1]. The aureothin biosynthetic gene cluster (BGC) is approximately 30 kb in length and is characterized by an exceptionally high GC content of 74% [2].

The biosynthesis of aureothin is mechanistically unique. It begins with the unprecedented oxidation of p-aminobenzoate (pABA) to p-nitrobenzoate (pNBA), catalyzed by the di-iron N-oxygenase AurF [3]. This pNBA molecule serves as a rare starter unit for a modular type I polyketide synthase (PKS) system comprising AurA, AurB, and AurC [4]. Notably, the PKS assembly line is non-colinear; sequence analysis and heterologous expression have proven that the AurB module is used iteratively ("stuttering") to achieve the necessary polyketide chain extensions [5].

Figure 1: Biosynthetic pathway of aureothin highlighting the AurF-catalyzed starter unit synthesis and iterative PKS assembly.

Experimental Rationale: The DNA Assembler Approach

Cloning a 30 kb, high-GC gene cluster using traditional restriction-ligation methods is highly inefficient due to the lack of unique restriction sites and the fragility of large DNA fragments. To overcome this, this protocol utilizes the DNA Assembler method—a synthetic biology tool that leverages the highly efficient in vivo homologous recombination machinery of Saccharomyces cerevisiae[6].

Causality behind experimental choices:

• High-GC PCR with Betaine: The 74% GC content of S. thioluteus genomic DNA causes severe secondary structures during PCR. We use 1 M Betaine, an osmoprotectant that equalizes the melting temperatures of AT and GC base pairs, enabling processive amplification[2].

• Yeast Homologous Recombination: By designing 6 overlapping pathway fragments (4–6 kb each) with 40–80 bp homology regions, S. cerevisiae can seamlessly stitch the entire 30 kb cluster together with helper plasmids in a single transformation event, bypassing restriction site limitations[6].

• Self-Validating Design: The protocol is engineered as a self-validating system. Yeast survival requires the successful assembly of the URA3 marker. E. coli rescue provides high-copy plasmid for precise restriction mapping. Finally, heterologous expression in Streptomyces lividans ZX1 (a strain with a clean BGC background) confirms the functional integrity of the cloned cluster via LC-MS/MS[7].

Figure 2: DNA Assembler workflow for cloning and heterologous expression of the aureothin BGC.

Step-by-Step Protocol

Phase 1: Fragment Design and High-GC PCR Amplification

• Primer Design: Divide the ~30 kb aureothin BGC into six fragments (approx. 4.3–5.6 kb each). Design primers such that each adjacent fragment shares a 40–80 bp homologous overlap[2].

• PCR Setup: Prepare a 50 μL reaction containing S. thioluteus JCM4087 genomic DNA (or spores), 300 nM of each primer, 1 M Betaine, and 25 μL of a high-fidelity polymerase optimized for GC-rich templates (e.g., KOD One PCR Master Mix)[2].

• Thermocycling: Perform PCR with an initial denaturation at 98°C for 2 min, followed by 30 cycles of 98°C for 10 s, 60°C for 15 s, and 68°C for 3 min.

• Validation: Run 2 μL of each PCR product on a 0.8% agarose gel. You must observe distinct, single bands corresponding to the 4–6 kb fragments. Purify the fragments using a gel extraction kit.

Phase 2: Preparation of Shuttle Helper Fragments

To maintain the assembled cluster across different hosts, three helper fragments are required [6]:

• Yeast Helper: Amplify the CEN/ARS and URA3 selection marker from the pRS416 plasmid.

• E. coli Helper: Amplify the pUC origin of replication and antibiotic resistance gene (e.g., apramycin) from the pAE4 shuttle vector.

• Streptomyces Helper: Amplify the integrase (int) and attachment site (attP) elements from pAE4 to allow chromosomal integration in the expression host. Note: Ensure these helper fragments also contain 40–80 bp overlaps corresponding to the terminal ends of the aureothin pathway fragments.

Phase 3: In Vivo Assembly in S. cerevisiae

• Preparation: Grow S. cerevisiae BY4742 in YEPD medium until the OD600 reaches 0.6–0.8. Harvest and wash the cells to prepare them for transformation.

• Transformation: Combine 100–200 ng of each of the six purified pathway fragments and the three helper fragments. Transform the DNA mixture into the yeast cells using the standard lithium acetate/single-stranded carrier DNA/PEG method.

• Selection: Plate the transformed cells onto Synthetic Defined (SD) agar lacking uracil (SD-URA). Incubate at 30°C for 3–4 days. Only yeast cells harboring the fully assembled circular plasmid (containing the URA3 marker) will form colonies.

Phase 4: Plasmid Rescue and Verification

Because yeast maintains episomal plasmids at low copy numbers, the assembled construct must be transferred to E. coli for enrichment and validation.

• Yeast Lysis: Pick a Ura+ colony, resuspend in yeast lysis buffer, and lyse using glass beads and vortexing.

• E. coli Transformation: Electroporate 2 μL of the yeast lysate into highly competent E. coli DH5α or Top10 cells. Plate on LB agar containing apramycin and incubate overnight at 37°C.

• Restriction Mapping (Self-Validation): Isolate the assembled plasmid (~38 kb total size) from E. coli using a standard miniprep kit. Perform a restriction digest using SacI at 37°C for 3 hours[6].

• Data Analysis: Separate the digested fragments on a 1% agarose gel. Compare the resulting banding pattern against the theoretical values in Table 1 . A matching pattern definitively validates the structural integrity of the cloned BGC.

Table 1: Expected Restriction Digestion Fragments for Validation

Restriction Enzyme	Target Construct	Expected Fragment Sizes (bp)
SacI	Assembled Aureothin Plasmid (~38 kb)	9211, 5250, 3693, 3612, 3074, 2956, 2370, 1965, 1207, 839, 752, 696, 163

Phase 5: Conjugation and Heterologous Expression

• Conjugation: Transform the sequence-verified plasmid into the methylation-deficient E. coli donor strain WM6026. Conjugate this strain with S. lividans ZX1 spores on MS agar plates.

• Integration: Overlay the plates with apramycin and nalidixic acid after 16 hours to select for S. lividans exconjugants containing the chromosomally integrated aureothin BGC.

• Expression & Detection: Cultivate the mutant S. lividans in production medium for 5–7 days. Extract the culture broth with ethyl acetate, concentrate the organic phase, and analyze via LC-MS/MS. The detection of a peak with an m/z matching authentic aureothin confirms the functional reconstitution of the pathway[7].

References

• Kudo, K., et al. (2026). Direct Pathway Synthesis and Editing (DiPaSE): A One-Pot DNA Assembly Method for Accurate and Efficient Refactoring of High-GC Biosynthetic Gene Clusters. ACS Synthetic Biology.[Link]

• Simurdiak, M., et al. (2008). In vitro reconstitution and crystal structure of p-aminobenzoate N-oxygenase (AurF) involved in aureothin biosynthesis. Proceedings of the National Academy of Sciences (PNAS).[Link]

• He, J., & Hertweck, C. (2004). Biosynthetic origin of the rare nitroaryl moiety of the polyketide antibiotic aureothin: involvement of an unprecedented N-oxygenase. Journal of the American Chemical Society.[Link]

• He, J., & Hertweck, C. (2003). Iteration as programmed event during polyketide assembly; molecular analysis of the aureothin biosynthesis gene cluster. Chemistry & Biology. [Link]

• Shao, Z., & Zhao, H. (2009). Exploring DNA assembler, a synthetic biology tool for characterizing and engineering natural product gene clusters. Nucleic Acids Research (PMC).[Link]

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plasmid construction for aureothin heterologous expression

Application Note: Advanced Plasmid Construction for the Heterologous Expression of the Aureothin Biosynthetic Gene Cluster

Executive Summary & Biological Context

Aureothin is a highly functionalized, rare nitroaryl-substituted polyketide produced by the soil bacterium Streptomyces thioluteus[1]. It exhibits potent antifungal, antitumor, and insecticidal activities, making it a high-value target for drug development and biosynthetic engineering[1]. The aureothin (aur) biosynthetic gene cluster (BGC) spans approximately 27–29 kb and features a highly unusual biosynthetic logic[2],[3].

Unlike typical polyketides primed with acetate or propionate, aureothin biosynthesis is primed with p-nitrobenzoate (PNBA)[1]. This starter unit is generated from p-aminobenzoate (PABA) via the unprecedented N-oxygenase, AurF[1]. The polyketide backbone is subsequently assembled by a modular Type I polyketide synthase (PKS) system comprising AurA, AurB, and AurC, which notably employs a programmed iterative step ("stuttering") where a single module catalyzes two successive cycles of chain extension[2],[4]. Finally, tailoring enzymes, including the O-methyltransferase AurI and the bifunctional cytochrome P450 monooxygenase AurH, complete the molecule by mediating pyrone methylation and the stereoselective formation of the exomethylene-tetrahydrofuran ring, respectively[5].

Aureothin biosynthetic pathway highlighting key enzymatic transformations.

Experimental Rationale: Why Heterologous Expression?

Direct genetic manipulation of the native producer, S. thioluteus, is notoriously difficult due to robust restriction-modification systems, slow growth, and complex regulatory networks that often silence secondary metabolite production. Heterologous expression in a well-characterized, genetically tractable host such as Streptomyces lividans ZX1 provides a clean metabolic background, bypassing native regulatory bottlenecks and enabling high-yield production and targeted mutagenesis[1],[6].

The Plasmid Assembly Challenge: Traditional in vitro restriction-ligation of a ~29 kb, high-GC content (typically >70%) gene cluster is thermodynamically unfavorable and prone to truncation or rearrangement. To circumvent this, we employ the DNA Assembler method—a synthetic biology approach that leverages the highly efficient in vivo homologous recombination machinery of Saccharomyces cerevisiae[3],[7]. By splitting the aur BGC into smaller, easily amplifiable PCR fragments (4–6 kb) with 40–80 bp overlapping homology regions, the entire pathway can be seamlessly stitched into a master Streptomyces-E. coli-S. cerevisiae shuttle vector in a single transformation event[3],[8].

DNA Assembler workflow for the construction of the aureothin expression plasmid.

Quantitative Data: Cluster Architecture & Assembly Strategy

To ensure high-fidelity assembly, the 29 kb pathway is divided into seven fragments. Keeping fragment lengths below 6 kb minimizes PCR-induced mutations while maintaining a manageable number of recombination events for the yeast host[3].

Table 1: Genetic Components of the aur BGC and Fragment Design

Gene / Component	Approx. Size (kb)	Enzymatic Function	Role in Biosynthesis
aurF	1.0	N-oxygenase	Oxidizes PABA to the PNBA starter unit[1]
aurG	1.8	PABA synthase	Synthesizes PABA precursor[1]
aurA	7.5	Type I PKS	Iterative polyketide chain extension[2]
aurB	6.2	Type I PKS	Polyketide chain extension[4]
aurC	4.8	Type I PKS	Final polyketide chain extension[4]
aurI	0.8	O-methyltransferase	Pyrone ring methylation[5]
aurH	1.2	Cytochrome P450	Exomethylene-tetrahydrofuran formation[5]
PCR Fragments (x7)	4.0 – 6.0 each	N/A	Designed with 40–80 bp overlaps for yeast assembly[3]

Step-by-Step Protocol: Plasmid Construction & Expression

Phase 1: Preparation of DNA Fragments

Causality: High-fidelity polymerases are mandatory to prevent missense mutations in the PKS domains, which would abolish polyketide assembly.

• Extract high-molecular-weight genomic DNA from S. thioluteus HKI-227 using a standard lysozyme/phenol-chloroform protocol.

• Design 7 pairs of primers to amplify the aur cluster. Ensure each adjacent fragment shares a 40–80 bp overlap [3].

• Perform PCR using a proofreading polymerase (e.g., Phusion or Q5).

• Self-Validation: Run 1 µL of each PCR product on a 0.8% agarose gel to confirm a single, distinct band between 4–6 kb. Gel-purify the fragments to remove truncated amplicons and primer dimers.

• Linearize the master helper plasmid (a shuttle vector containing a yeast CEN/ARS origin, URA3 marker, E. coli origin, and Streptomyces integration/replication elements) via restriction digestion (e.g., ApaLI and XhoI)[3].

Phase 2: In Vivo Yeast Assembly (DNA Assembler)

Causality: The lithium acetate/PEG method temporarily permeabilizes the yeast cell wall, allowing the simultaneous uptake of the vector and all 7 fragments. The native RAD52 epistasis group proteins in yeast will automatically recombine the overlapping ends[8].

• Grow S. cerevisiae (e.g., strain VL6-48) in YPD medium to an OD600 of 0.6–0.8.

• Wash cells with sterile water, then with 0.1 M Lithium Acetate (LiAc).

• Combine 100 ng of the linearized vector with equimolar amounts (approx. 200–300 ng) of each of the 7 purified PCR fragments.

• Resuspend the DNA mixture with the yeast pellet in 360 µL of transformation mix (33.3% PEG 3350, 0.1 M LiAc, 0.2 mg/mL single-stranded carrier DNA).

• Heat shock at 42°C for 40 minutes.

• Plate the cells on Synthetic Dropout (SD) agar lacking uracil (SD-Ura). Incubate at 30°C for 3–4 days. Only yeast cells containing the fully assembled, circularized plasmid will survive.

Phase 3: Plasmid Rescue and Self-Validation

Causality: Yeast yields low quantities of plasmid DNA. Passaging through E. coli amplifies the plasmid for rigorous structural verification.

• Pick 10–20 yeast colonies. Lyse cells using glass beads and a lysis buffer (2% Triton X-100, 1% SDS, 100 mM NaCl, 10 mM Tris-HCl, 1 mM EDTA).

• Transform the crude yeast lysate into highly competent E. coli (e.g., DH5α) via electroporation. Select on LB agar with the appropriate antibiotic (e.g., apramycin).

• Self-Validation (Restriction Mapping): Isolate the plasmid from E. coli transformants. Perform a diagnostic restriction digest using SspI and PacI[3]. Compare the resulting banding pattern on a 1% agarose gel against the in silico predicted digest of the assembled 29 kb cluster.

• Self-Validation (Sequencing): Sanger sequence the 7 junction regions to confirm that homologous recombination occurred flawlessly without frameshifts.

Phase 4: Intergeneric Conjugation into Streptomyces lividans

Causality:Streptomyces species possess strong methyl-specific restriction systems that will degrade unmethylated or inappropriately methylated DNA. Therefore, the plasmid must be conjugated from a methylation-deficient E. coli donor[3].

• Transform the verified plasmid into E. coli WM6026 (an auxotrophic, conjugation-proficient donor strain requiring 2,6-diaminopimelic acid [DAP])[3].

• Grow E. coli WM6026 harboring the plasmid to an OD600 of 0.4–0.6 in LB containing DAP and apramycin. Wash twice with antibiotic-free LB to remove residual antibiotics.

• Mix 50–100 µL of the E. coli cells with 10^8 heat-shocked (50°C for 10 min) spores of S. lividans ZX1[1],[3].

• Plate the mixture on MS (Mannitol Soya flour) agar supplemented with 10 mM MgCl2. Incubate at 30°C for 16–20 hours.

• Overlay the plates with 1 mL of sterile water containing nalidixic acid (to kill the E. coli donor) and apramycin (to select for S. lividans exconjugants). Incubate for an additional 4–5 days until sporulating colonies appear.

Phase 5: Heterologous Expression and Metabolite Analysis

• Inoculate verified S. lividans exconjugants into liquid production medium (e.g., SG medium). Include a negative control (S. lividans containing an empty vector)[5].

• Ferment at 28°C for 5–7 days with continuous shaking (200 rpm).

• Extract the culture broth with an equal volume of ethyl acetate. Dry the organic phase and resuspend in methanol.

• Self-Validation (Analytical): Analyze the extract via LC-MS. The recombinant strain must show a distinct peak with an m/z corresponding to aureothin ([M+H]+ 398.16), matching the retention time and UV absorption spectrum (λmax ~340 nm) of an authentic aureothin standard. The negative control must show no such peak[5].

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Technical Notes & Optimization

Technical Support Center: Optimizing HPLC Mobile Phase Parameters for Aureothin Analysis

Welcome to the Technical Support Center for aureothin chromatography. As a Senior Application Scientist, I frequently encounter researchers struggling with the chromatographic resolution of aureothin and its derivatives (e.g., alloaureothin, deoxyaureothin). Aureothin is a complex shikimate-polyketide hybrid featuring a highly conjugated nitroaryl group, a chiral tetrahydrofuran (THF) ring, and an O-methylated γ-pyrone[1]. These structural features dictate its unique behavior in both reverse-phase (RP) and normal-phase (NP) chromatography.

This guide provides a self-validating framework for refining mobile phase parameters to achieve baseline resolution, excellent peak shape, and reproducible retention times.

Core Method Development Workflow

Workflow for optimizing aureothin HPLC mobile phase parameters.

Step-by-Step Methodologies

Protocol 1: Standardized RP-HPLC Separation of Aureothin and Alloaureothin

Objective: Achieve baseline resolution of aureothin and its geometric isomer, alloaureothin, from crude Streptomyces extracts.

• Sample Preparation: Dissolve the dried crude extract in HPLC-grade Methanol (MeOH) to a concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter to remove particulates[2].

  • Validation Checkpoint: The filtrate must be completely clear. Any turbidity indicates incomplete solubilization of the lipophilic polyketides, requiring the addition of 5% ethyl acetate to the diluent.

• System Preparation: Purge the HPLC system with degassed mobile phases.

  • Mobile Phase A: HPLC-grade Water containing 0.04% Trifluoroacetic acid (TFA).

  • Mobile Phase B: HPLC-grade Methanol containing 0.04% TFA[3].

• Column Equilibration: Install a high-carbon load C18 column (e.g., TKS gel ODS, 250 × 4.6 mm, 5.0 µm). Equilibrate with an isocratic flow of 85% Mobile Phase B at 1.0 mL/min until the baseline stabilizes[3].

• Injection & Elution: Inject 10 µL of the sample. Run the isocratic elution at 85% B for 30 minutes.

• Detection & Validation: Monitor the eluate using a Diode Array Detector (DAD) at 254 nm.

  • Validation Checkpoint: Aureothin and alloaureothin must elute as distinct peaks at approximately 22 minutes. If the peaks co-elute (Resolution < 1.5), decrease Mobile Phase B to 80% to increase retention time and structural selectivity[3].

Protocol 2: Chiral HPLC Analysis for Enantiomeric Purity

Objective: Resolve synthetic (±)-aureothin enantiomers.

• Sample Preparation: Dissolve synthetic (±)-aureothin in a non-polar solvent mixture (e.g., heptane/isopropanol)[4].

• System Preparation: Thoroughly flush the HPLC system of any reverse-phase solvents (water/methanol) using isopropanol to prevent immiscibility issues and high backpressure.

• Column Equilibration: Install a chiral stationary phase column (e.g., CHIRALCEL OD-H). Equilibrate with an isocratic mobile phase of Heptane/Isopropanol (90:10, v/v) at a flow rate of 1.0 mL/min[4].

• Injection & Elution: Inject the sample and run the isocratic method at room temperature.

• Detection & Validation: Monitor at 254 nm.

  • Validation Checkpoint: The major enantiomer must elute at ~21.98 min, and the minor at ~26.50 min. If retention times drift, verify that the mobile phase has not absorbed atmospheric moisture, which deactivates the chiral stationary phase[4].

Troubleshooting Guide

Q: Why does my aureothin peak exhibit severe tailing (Asymmetry factor > 1.8) on a standard C18 column? A: Causality: Aureothin features an O-methylated γ-pyrone ring. The oxygen atoms in this ring act as strong hydrogen bond acceptors, which interact with unendcapped, ionized silanols on the silica matrix of the stationary phase. Solution: Modify your mobile phase to suppress silanol ionization. Lowering the pH of the mobile phase below 3.0 by adding an acidic modifier—such as 0.04% Trifluoroacetic acid (TFA) or 0.1% Formic Acid—effectively protonates residual silanols, eliminating secondary interactions and restoring peak symmetry[3].

Mechanism of silanol suppression using acidic modifiers to prevent peak tailing.

Q: I am observing co-elution of aureothin and its isomer, alloaureothin. How can I resolve them? A: Causality: Alloaureothin and aureothin are geometric isomers with nearly identical hydrophobicities, making them difficult to separate using steep gradient profiles. Solution: Transition from a steep gradient to an isocratic hold. A validated method utilizes an isocratic solvent system of aqueous 85% Methanol containing 0.04% TFA on a 250 mm ODS column. This specific methanolic environment provides the subtle selectivity needed to resolve the isomers, yielding distinct peaks at approximately 22 minutes[3].

Q: When analyzing crude Streptomyces extracts, highly polar matrix components are interfering with the aureothin signal. How should I adjust the gradient? A: Causality: Crude extracts contain a complex mixture of primary metabolites, salts, and highly polar compounds that elute early in reverse-phase chromatography, potentially masking the target analyte or causing ion suppression in MS. Solution: Implement a broad linear sweep gradient to wash out polar interferences before eluting the lipophilic aureothin. For example, using a Zorbax SB-C18 column, start at 2% Acetonitrile (ACN) in water for 3 minutes, then ramp to 98% ACN over 80 minutes[2]. This ensures polar components elute in the void volume while aureothin is retained and separated from other secondary metabolites.

Quantitative Data: Validated Mobile Phase Parameters

Application	Column Specifications	Mobile Phase A (Aqueous)	Mobile Phase B (Organic)	Elution Profile	Target Retention Time
Isomer Resolution	TKS gel ODS (250 × 4.6 mm, 5.0 µm)	Water + 0.04% TFA	Methanol + 0.04% TFA	Isocratic: 85% B	~22.0 min[3]
Crude Extract Profiling	Zorbax SB-C18 (250 × 4.6 mm, 5.0 µm)	Water	Acetonitrile	Gradient: 2% B (0-3 min) → 98% B (83 min)	Method-dependent[2]
Chiral Separation	CHIRALCEL OD-H	Heptane (Non-polar)	Isopropanol (Polar modifier)	Isocratic: 90% A / 10% B	21.98 min (Major), 26.50 min (Minor)[4]

Frequently Asked Questions (FAQs)

Q: Why choose Methanol over Acetonitrile for isomer separation? A: Causality: While Acetonitrile (ACN) provides lower backpressure and often sharper peaks due to its lower viscosity and dipole moment, Methanol (MeOH) is a protic solvent. MeOH can participate in hydrogen bonding with the chiral tetrahydrofuran (THF) ring and the O-methylated pyrone of aureothin. This specific protic interaction provides the subtle chromatographic selectivity required to differentiate the geometric structures of aureothin and alloaureothin[3].

Q: Can I use LC-MS/MS for aureothin quantification, and how does it affect my mobile phase choice? A: Causality: While 0.04% TFA provides excellent peak shape for UV detection, TFA is a strong ion-pairing agent that causes severe signal suppression in Electrospray Ionization (ESI) mass spectrometry. Solution: For LC-MS/MS workflows, substitute TFA with 0.1% Formic Acid in both aqueous and organic mobile phases. Formic acid provides sufficient acidification for peak shape while maintaining high ionization efficiency. Aureothin will typically be detected as an[M+H]+ ion at m/z 400[4].

Q: What detection wavelength should I set my DAD/UV detector to for aureothin? A: Causality: Aureothin possesses a highly conjugated system comprising a nitroaryl group and a diene bridge, which provides a strong, distinct chromophore. Solution: Set your Diode Array Detector (DAD) to 254 nm. This wavelength provides the optimal signal-to-noise ratio for both aureothin and its derivatives, capturing the strong π-π* transitions of the conjugated backbone[4].

References

• Title: New discovery on the nematode activity of aureothin and alloaureothin isolated from endophytic bacteria Streptomyces sp.
• Title: Flexible Total Synthesis of (±)
• Source: acs.
• Source: nih.

Sources

• 1. Exploiting Enzymatic Promiscuity to Engineer a Focused Library of Highly Selective Antifungal and Antiproliferative Aureothin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. New discovery on the nematode activity of aureothin and alloaureothin isolated from endophytic bacteria Streptomyces sp. AE170020 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

aureothin vs luteoreticulin structural and functional comparison

As a Senior Application Scientist specializing in natural product biosynthesis and rational drug design, I frequently encounter polyketides that offer profound insights into enzymatic engineering. Among the most fascinating are the nitroaryl-containing polyketides aureothin and luteoreticulin .

While they share a rare structural moiety and an evolutionary origin, a single biosynthetic "switch" drastically alters their chemical scaffolds and pharmacological profiles[1][2]. This guide provides an objective, data-driven comparison of their structural divergence, biosynthetic mechanisms, and functional applications, supported by validated experimental workflows.

Structural and Biosynthetic Divergence

Both aureothin and luteoreticulin are synthesized by Type I modular polyketide synthases (PKS) found in Streptomyces species (e.g., S. thioluteus and S. luteoreticuli)[2][3]. Their biosynthesis begins identically: an unprecedented p-nitrobenzoate (PNBA) starter unit is generated from p-aminobenzoate by the nonheme diiron oxygenase AurF[3][4].

However, their structural paths diverge dramatically during chain elongation:

• Aureothin undergoes full chain extension. Its defining features include a chiral exomethylene-tetrahydrofuran ring—installed via a remarkable two-step heterocyclization by the bifunctional cytochrome P450 monooxygenase AurH—and an O-methylated pyrone ring[3][5].

• Luteoreticulin is a truncated congener. It lacks the tetrahydrofuran ring, possesses a shorter carbon backbone, and features an isomeric pyrone ring[1][2].

The causality behind this structural difference lies in module skipping . A single loss-of-function mutation in a specific ketoreductase (KR) domain acts as a molecular switch. When the KR domain is active, the PKS assembly line produces aureothin; when inactive, the pathway shortens, prematurely releasing the luteoreticulin scaffold[2].

Table 1: Structural and Biosynthetic Comparison

Feature	Aureothin	Luteoreticulin
Chemical Formula	C₂₂H₂₃NO₆	C₁₉H₁₉NO₅
Starter Unit	p-Nitrobenzoate (PNBA)	p-Nitrobenzoate (PNBA)
Polyketide Backbone	Full length (5 elongation cycles)	Truncated (Module skipping)
Heterocycle	Chiral exomethylene-tetrahydrofuran	Absent
Pyrone Ring	O-methylated pyrone	Isomeric pyrone
Key Tailoring Enzyme	AurH (Bifunctional CYP450)	N/A (Premature release)

Biosynthetic Mechanism: The Assembly Line Switch

To visualize how a single domain mutation redirects the entire metabolic output, refer to the pathway diagram below.

Biosynthetic divergence of Aureothin and Luteoreticulin via a KR domain molecular switch.

Functional Comparison: Biological Activity

The structural differences between the two compounds dictate their pharmacological utility. Aureothin is a broad-spectrum agent, whereas luteoreticulin is highly specialized.

• Aureothin exhibits potent antifungal, antiproliferative, and antitumor activities (effective against HeLa, K-562, and L-929 cell lines)[3][4]. Its primary mechanism of action involves the inhibition of mitochondrial respiratory complex II[3].

• Luteoreticulin demonstrates exceptional nematicidal activity, particularly against Bursaphelenchus xylophilus (the pine wood nematode), making it a high-value target for agricultural biopesticide development[2][6].

Table 2: Bioactivity Profile

Activity Profile	Aureothin	Luteoreticulin
Primary Target	Mitochondrial respiratory complex II	Nematode neuromuscular/metabolic pathways
Antifungal Efficacy	High	Low
Antiproliferative	High (Broad-spectrum cytotoxicity)	Low
Nematicidal Efficacy	Moderate	Extremely High

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They explain not just how to perform the experiments, but why specific methodological choices are made.

Protocol 1: Rational PKS Morphing and Heterologous Expression

Objective: To synthesize luteoreticulin by rationally engineering the aureothin gene cluster. Causality & Rationale: Native producers like S. thioluteus produce luteoreticulin as a minor byproduct, which confounds structural elucidation. By mutating the KR domain and expressing the cluster in Streptomyces albus (a clean host), we ensure that any isolated polyketide is strictly the result of our engineered PKS construct[2].

• Plasmid Construction: Utilize PCR-targeted mutagenesis to introduce a point mutation (loss-of-function) into the specific KR domain of the aur PKS gene cluster harbored on a BAC or cosmid vector.

• Conjugation: Transfer the engineered plasmid into S. albus via intergeneric conjugation from E. coli ET12567/pUZ8002.

  • Self-Validation Step: Always run an empty-vector S. albus control to rule out endogenous polyketide production.

• Fermentation: Cultivate the exconjugants in liquid ISP2 medium for 5-7 days at 30°C.

• Extraction & LC-MS/MS Validation: Extract the broth with ethyl acetate. Analyze the crude extract via LC-HRMS.

  • Self-Validation Step: Luteoreticulin will present a distinct mass shift (truncation) compared to an aureothin standard. Use 2D-NMR (HMBC, HSQC) to definitively confirm the isomeric pyrone ring connectivity unique to luteoreticulin.

Protocol 2: In Vitro Nematicidal Efficacy Assay (B. xylophilus)

Objective: Quantify the nematicidal efficacy of the purified polyketides. Causality & Rationale: Testing the compounds on nematodes actively feeding on Botrytis cinerea mimics their natural pathogenic lifecycle, providing a more accurate reflection of in vivo efficacy than liquid-suspension assays[6].

• Nematode Preparation: Culture B. xylophilus on PDA plates fully covered with B. cinerea mycelium. Extract adult nematodes using the Baermann funnel technique.

• Compound Administration: Transfer ~500 adult nematodes into 24-well plates. Administer purified aureothin and luteoreticulin at varying concentrations (e.g., 0.1, 0.5, 1.0, and 5.0 μg/mL).

  • Self-Validation Step: Include a solvent-only (DMSO <1%) negative control to establish baseline mortality, and a known nematicide (e.g., ivermectin) as a positive control to validate assay sensitivity.

• Incubation & Scoring: Incubate for 24 hours at 22°C. Score viability under a stereomicroscope. Nematodes are considered dead if they show no movement upon mechanical probing.

• Data Analysis: Calculate the IC₅₀ using non-linear regression analysis to establish a robust dose-response curve.

References

• Aureothin - Wikipedia. Wikipedia. Available at:[Link]

• Rational Design of Modular Polyketide Synthases: Morphing the Aureothin Pathway into a Luteoreticulin Assembly Line. ResearchGate / Angewandte Chemie. Available at:[Link]

• Exploiting Enzymatic Promiscuity to Engineer a Focused Library of Highly Selective Antifungal and Antiproliferative Aureothin Analogues. Journal of the American Chemical Society. Available at:[Link]

• New discovery on the nematode activity of aureothin and alloaureothin isolated from endophytic bacteria Streptomyces sp. AE170020. PMC. Available at:[Link]

• Formation of the Aureothin Tetrahydrofuran Ring by a Bifunctional Cytochrome P450 Monooxygenase. Journal of the American Chemical Society. Available at:[Link]

• Loss of Single‐Domain Function in a Modular Assembly Line Alters the Size and Shape of a Complex Polyketide. PMC. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Loss of Single‐Domain Function in a Modular Assembly Line Alters the Size and Shape of a Complex Polyketide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aureothin - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. New discovery on the nematode activity of aureothin and alloaureothin isolated from endophytic bacteria Streptomyces sp. AE170020 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Aureothin

Advanced Operational Guide: Personal Protective Equipment and Safe Handling of Aureothin

As a Senior Application Scientist, I frequently observe laboratories underestimating the operational risks associated with potent secondary metabolites. Aureothin (CAS 2825-00-5), a densely functionalized polyketide isolated from Streptomyces thioluteus, is a prime example[1]. While it is highly valued in drug development for its antitumor, antifungal, and insecticidal properties, its mechanism of action makes it exceptionally hazardous to human operators[1].

Aureothin acts as a profound inhibitor of NADH dehydrogenase (mitochondrial Complex I)[1]. By disrupting oxidative phosphorylation (OXPHOS), it rapidly depletes cellular ATP, leading to severe systemic toxicity upon exposure. This guide provides a self-validating, causality-driven system for handling Aureothin, bridging the gap between basic Safety Data Sheet (SDS) compliance and real-world laboratory execution.

Aureothin mechanism of toxicity: inhibition of mitochondrial Complex I and OXPHOS.

Quantitative Hazard Profile

To design an effective safety protocol, we must first understand the quantitative limits of the compound. The table below summarizes the critical physicochemical and toxicological data that dictate our operational boundaries.

Parameter	Value	Clinical / Operational Significance
CAS Number	2825-00-5	Unique identifier for inventory and safety tracking.
Oral LD50 (Mouse)	3 mg/kg[2]	Extreme acute toxicity; minor ingestion or inhalation is potentially fatal.
Intraperitoneal LD50	740 µg/kg[2]	High systemic toxicity; requires strict sharps management.
UN Classification	UN2811, Class 6.1[2]	Regulated globally as a Toxic Solid, Organic, n.o.s.
Solubility	DMSO, 100% EtOH, Methanol[1]	Carrier solvents require highly compatible, solvent-resistant PPE.
Storage Conditions	-20°C, Protect from light[1]	Prevents photo-degradation of the rare nitroaryl moiety[3].

The Causality of PPE Selection

Safety is not achieved by blindly following a checklist; it is achieved by understanding why a barrier is necessary. The following Personal Protective Equipment (PPE) matrix is mandatory for handling Aureothin:

• Respiratory Protection: Aureothin is supplied as a lyophilized powder or solid. Because the oral LD50 is an astonishingly low 3 mg/kg[2], the primary vector for fatal laboratory exposure is the inhalation of aerosolized dust during weighing. Causality: You must manipulate the dry powder exclusively within a Class II Type B2 Biosafety Cabinet (BSC) or a dedicated chemical fume hood[4]. If engineering controls are compromised, a full-face respirator (N95/P100 minimum) is strictly required[4].

• Dermal Protection (Double Gloving): Aureothin is highly soluble in Dimethyl Sulfoxide (DMSO)[1]. Causality: DMSO is a potent transdermal carrier. If an Aureothin-DMSO solution splashes onto a standard latex glove, the solvent will rapidly carry the toxic metabolite through the glove and dermal layers, leading to systemic Complex I inhibition. Double-gloving with extended-cuff, EN 374-compliant nitrile or neoprene gloves is mandatory[4]. The outer glove must be discarded immediately upon suspected contamination.

• Ocular and Body Protection: Tightly fitting safety goggles (conforming to EN 166 or NIOSH standards) and a flame-resistant, impervious laboratory coat must be worn at all times[4].

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures that Aureothin is reconstituted without exposing the operator to toxic aerosols or compromising the compound's structural integrity.

Protocol: Safe Reconstitution and Aliquoting

• Environmental Setup: Verify the inward airflow of your fume hood or BSC. Line the workspace with a disposable, absorbent, plastic-backed bench pad to catch micro-spills.

• PPE Donning: Don your impervious lab coat, safety goggles, and double nitrile gloves[4]. Ensure the inner glove is tucked under the lab coat cuff, and the outer glove is pulled over it.

• Weighing: Using an anti-static micro-spatula, carefully transfer the required mass of Aureothin. Causality: Aureothin powder is prone to electrostatic scattering. Anti-static tools prevent the sudden aerosolization of toxic particulates, mitigating inhalation risks[4].

• Solubilization: Add anhydrous DMSO or 100% ethanol directly to the source vial to achieve your master stock concentration[1]. Cap the vial tightly before gently vortexing. Never vortex an open tube of toxic material.

• Aliquoting and Light Protection: Transfer the solution into amber microcentrifuge tubes or standard tubes wrapped tightly in aluminum foil. Causality: Aureothin contains a highly conjugated system, including a chiral tetrahydrofuran ring and a nitroaryl moiety[3]. Exposure to ambient light induces rapid photo-isomerization and degradation, which will destroy your experimental reproducibility.

• Storage: Store all aliquots immediately at -20°C[1].

Aureothin handling workflow: from containment and PPE to safe reconstitution and disposal.

Spill Management and Disposal Plan

In the event of an accidental release, immediate and calculated action is required to prevent environmental contamination and personnel exposure.

Protocol: Emergency Spill Response

• Evacuation: If a powder spill occurs outside of primary containment, evacuate the immediate area immediately to allow aerosols to settle.

• Containment (No Sweeping): Do NOT sweep the dry powder. Causality: Sweeping generates inhalable dust, bypassing dermal defenses and entering the respiratory tract where absorption is rapid. Instead, gently cover the spill with damp absorbent paper towels to suppress dust formation[4].

• Cleanup: Use non-sparking tools to collect the dampened material[4]. Place all contaminated materials, including bench pads and your outer layer of gloves, into a highly visible, sealable hazardous waste container.

• Disposal: Label the container clearly as "UN2811, Toxic Solid, Organic, n.o.s. (Aureothin), Class 6.1"[2]. Do not allow the chemical to enter drains or the general waste stream[4]. Dispose of the container exclusively via a certified hazardous waste management contractor.

References

• ChemicalBook. (2026). Aureothin - Safety Data Sheet.
• TargetMol. (2026). Safety Data Sheet - Aureothin.
• Caltag Medsystems. (n.d.). Aureothin Product Information.
• Cayman Chemical. (2025). Safety Data Sheet - Aureothin.
• Journal of the American Chemical Society. (2010). Exploiting Enzymatic Promiscuity to Engineer a Focused Library of Highly Selective Antifungal and Antiproliferative Aureothin Analogues.

Sources

• 1. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 2. Aureothin - Safety Data Sheet [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. targetmol.com [targetmol.com]